DPI-287

Core Science & Biosynthesis

The Mechanism of Action of DPI-287: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

DPI-287 is a potent and selective experimental agonist for the delta-opioid receptor (DOR), a G protein-coupled receptor (GPCR) implicated in pain modulation and mood regulation. This technical guide provides an in-depth analysis of the mechanism of action of DPI-287, summarizing its pharmacological properties, the structural basis of its interaction with the DOR, and its downstream signaling effects. The information presented is compiled from publicly available scientific literature, with a focus on quantitative data and detailed experimental methodologies to support further research and development. While DPI-287's activity on G protein-mediated signaling is well-characterized, its profile regarding β-arrestin recruitment remains an area for future investigation.

Introduction

The delta-opioid receptor (DOR) represents a promising therapeutic target for the treatment of chronic pain, depression, and anxiety, potentially offering a safer alternative to traditional mu-opioid receptor (MOR) agonists, which are associated with a high risk of addiction and respiratory depression. DPI-287 has emerged as a significant tool compound for studying DOR function due to its high selectivity and agonist properties.[1] Notably, it has been reported to induce fewer convulsive effects compared to other DOR agonists, making it a valuable lead for drug development.[1] This document aims to provide a comprehensive overview of the molecular mechanisms underlying the action of DPI-287.

Pharmacological Profile of DPI-287

Binding Affinity and Selectivity

DPI-287 exhibits high affinity and selectivity for the human delta-opioid receptor. Radioligand binding assays have been employed to determine its binding characteristics.

Data Presentation: Binding Affinity of DPI-287

Receptor	Ligand	Ki (nM)	Species	Assay Type	Reference
Delta-Opioid Receptor (DOR)	DPI-287	0.39 ± 0.12	Human	Radioligand Competition Assay ([125I]-deltorphin I)	[Claff et al., 2019]
Mu-Opioid Receptor (MOR)	DPI-287	3.17 ± 0.27	Human	Radioligand Competition Assay	[Claff et al., 2019]

Table 1: Binding affinities of DPI-287 for the human delta- and mu-opioid receptors.

Functional Activity at G Protein-Mediated Signaling

DPI-287 acts as a potent agonist at the DOR, initiating downstream signaling through the Gi/Go family of G proteins. This activation leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.

Data Presentation: Functional Potency of DPI-287 in cAMP Assay

Receptor	Ligand	EC50 (nM)	Species	Assay Type	Reference
Delta-Opioid Receptor (WT)	DPI-287	0.060	Human	Gi-mediated cAMP signaling	[Claff et al., 2019]

Table 2: Functional potency of DPI-287 at the wild-type human delta-opioid receptor.

β-Arrestin Recruitment

The recruitment of β-arrestin to activated GPCRs is a key mechanism for receptor desensitization and can also initiate G protein-independent signaling pathways. The potential for a ligand to preferentially activate G protein signaling over β-arrestin recruitment is known as biased agonism and is a major focus in modern drug discovery.

A comprehensive search of the scientific literature did not yield specific quantitative data (EC50 or Emax) for DPI-287-induced β-arrestin recruitment at the wild-type delta-opioid receptor. One study noted that a mutation in a thermostabilized DOR construct used for crystallography partially restored β-arrestin2 signaling in response to DPI-287, suggesting that the wild-type receptor does mediate this pathway. However, the lack of quantitative data for the native receptor represents a significant knowledge gap in the pharmacological profile of DPI-287.

Structural Basis of DPI-287 Action

The co-crystal structure of DPI-287 in complex with the active-state human delta-opioid receptor (PDB ID: 6PT3) provides a detailed view of their interaction at the molecular level. This structure reveals the key amino acid residues within the receptor's binding pocket that are crucial for agonist recognition and receptor activation.

Key Residue Interactions

Site-directed mutagenesis studies have further elucidated the importance of specific residues for DPI-287 binding and function.

Data Presentation: Impact of DOR Mutations on DPI-287 Activity

Mutation	Effect on DPI-287 Binding (fold change in Ki)	Effect on DPI-287 Potency (fold change in EC50)	Reference
Y1293.33F	~3-fold decrease	Not Reported	[Claff et al., 2019]
Y1293.33A	~5-fold decrease	Not Reported	[Claff et al., 2019]
D1283.32N	Not Determined	10-fold decrease	[Claff et al., 2019]
D1283.32A	Not Determined	30-fold decrease	[Claff et al., 2019]
H2786.52A	Not Reported	~10-fold decrease	[Claff et al., 2019]

Table 3: Effects of point mutations in the delta-opioid receptor on the binding and functional potency of DPI-287.

Signaling Pathways and Experimental Workflows

DPI-287-Mediated Signaling Pathway

The primary signaling pathway activated by DPI-287 upon binding to the DOR is the Gi/Go-mediated inhibition of adenylyl cyclase.

Caption: DPI-287 signaling pathway at the delta-opioid receptor.

Experimental Workflow for Pharmacological Characterization

The characterization of DPI-287's mechanism of action involves a series of standard pharmacological assays.

Caption: Experimental workflow for characterizing DPI-287.

Detailed Experimental Protocols

Radioligand Binding Assays

• Objective: To determine the binding affinity (Ki) of DPI-287 for the delta-opioid receptor.

• Cell Line: HEK293 cells stably expressing the human delta-opioid receptor.

• Membrane Preparation: Cells are harvested and homogenized in a buffer (e.g., 50 mM Tris-HCl, pH 7.4). The homogenate is centrifuged, and the resulting pellet containing the cell membranes is resuspended in the assay buffer.

• Assay Conditions: Membrane preparations are incubated with a fixed concentration of a selective DOR radioligand (e.g., [125I]-deltorphin I) and varying concentrations of the unlabeled competitor ligand (DPI-287).

• Incubation: The reaction is incubated at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters (e.g., Whatman GF/C).

• Detection: The radioactivity retained on the filters is quantified using a gamma counter.

• Data Analysis: The concentration of DPI-287 that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Gi-Mediated cAMP Signaling Assay

• Objective: To determine the functional potency (EC50) of DPI-287 in inhibiting adenylyl cyclase activity.

• Cell Line: HEK293 cells expressing the human delta-opioid receptor.

• Assay Principle: The assay measures the inhibition of forskolin-stimulated cAMP production.

• Procedure:

  • Cells are seeded in a multi-well plate and incubated overnight.

  • The culture medium is replaced with a stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Cells are pre-incubated with varying concentrations of DPI-287.

  • Adenylyl cyclase is then stimulated with a fixed concentration of forskolin.

  • The reaction is stopped, and the cells are lysed.

• Detection: The intracellular cAMP concentration is measured using a competitive immunoassay, such as HTRF (Homogeneous Time-Resolved Fluorescence) or an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The concentration of DPI-287 that produces 50% of its maximal inhibitory effect (EC50) is determined by fitting the concentration-response data to a sigmoidal dose-response curve.

Conclusion and Future Directions

DPI-287 is a well-characterized, high-affinity, and selective agonist for the delta-opioid receptor, primarily signaling through the Gi/Go pathway to inhibit cAMP production. The structural basis for its interaction with the DOR is well-defined, providing a solid foundation for structure-based drug design. A significant gap in the current understanding of DPI-287's mechanism of action is the lack of quantitative data on its β-arrestin recruitment profile. Future studies should focus on characterizing the potency and efficacy of DPI-287 in β-arrestin recruitment assays to fully elucidate its potential for biased agonism. This information will be critical for assessing its therapeutic potential and for the development of next-generation DOR agonists with improved safety and efficacy profiles.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]

DPI-287: An In-Depth Technical Guide to its Delta-Opioid Receptor Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the delta-opioid receptor (DOR) selectivity profile of DPI-287, a potent and selective DOR agonist. The information presented herein is intended to support research, discovery, and development efforts in the fields of pharmacology and medicinal chemistry. This document details the binding affinities and functional potencies of DPI-287 at the three primary opioid receptor subtypes (delta, mu, and kappa), outlines the experimental methodologies used for these determinations, and illustrates the key signaling pathways and experimental workflows.

Core Data Presentation: Opioid Receptor Selectivity of DPI-287

The selectivity of DPI-287 for the delta-opioid receptor over the mu- and kappa-opioid receptors has been quantified through in vitro radioligand binding and functional assays. The following tables summarize the key quantitative data, demonstrating the compound's potent and selective agonist activity at the DOR.

Table 1: Receptor Binding Affinity Profile

This table presents the equilibrium dissociation constants (Ki) of DPI-287 for the human delta-, mu-, and kappa-opioid receptors. The Ki value is inversely proportional to the binding affinity of the ligand for the receptor.

Receptor Subtype	Ligand	Ki (nM)	Selectivity Ratio (Ki MOR/Ki DOR)	Selectivity Ratio (Ki KOR/Ki DOR)	Reference
Delta (δ)	DPI-287	0.39	-	-	[1]
Mu (μ)	DPI-287	3.17	~8.1	-	[1]
Kappa (κ)	DPI-287	>1000 (estimated)	-	>2500 (estimated)	[2][3]

Note: The Ki value for the kappa-opioid receptor is estimated based on qualitative statements of high selectivity and weaker docking scores observed in computational studies.[2][3]

Table 2: Functional Potency Profile

This table summarizes the half-maximal effective concentration (EC50) of DPI-287 in a functional assay, indicating its potency as an agonist at the human delta-opioid receptor.

Receptor Subtype	Ligand	Functional Assay	EC50 (nM)	Reference
Delta (δ)	DPI-287	G-protein activation	0.060	[1]
Mu (μ)	DPI-287	G-protein activation	>1000 (estimated)	-
Kappa (κ)	DPI-287	G-protein activation	>1000 (estimated)	-

Note: EC50 values for the mu- and kappa-opioid receptors are estimated based on the high selectivity of DPI-287 for the delta-opioid receptor.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments cited in this guide, including radioligand binding assays and functional G-protein activation assays.

Radioligand Binding Assays

Radioligand binding assays are employed to determine the binding affinity (Ki) of a test compound for a specific receptor.[1] These assays involve the competition between a labeled radioligand and an unlabeled test compound for binding to the receptor.

1. Membrane Preparation:

• Human embryonic kidney (HEK) 293 cells stably expressing the human delta-, mu-, or kappa-opioid receptor are cultured and harvested.

• The cells are homogenized in a cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged to pellet the cell membranes.

• The membrane pellet is washed and resuspended in an appropriate assay buffer to a final protein concentration of 10-20 µg per well.

2. Competition Binding Assay:

• The assay is typically performed in a 96-well plate format.

• Each well contains the prepared cell membranes, a fixed concentration of a selective radioligand (e.g., [¹²⁵I]-deltorphin I for DOR), and varying concentrations of the unlabeled test compound (DPI-287).

• Non-specific binding is determined in the presence of a high concentration of a non-labeled competing ligand.

• The mixture is incubated at room temperature for 60-90 minutes to reach equilibrium.

3. Detection and Data Analysis:

• Following incubation, the bound and free radioligand are separated by rapid filtration through glass fiber filters.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is quantified using a scintillation counter.

• The data are analyzed using non-linear regression to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

• The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assays: [³⁵S]GTPγS Binding Assay

The [³⁵S]GTPγS binding assay is a functional assay that measures the activation of G-protein coupled receptors (GPCRs) by agonists.[1] Agonist binding to a GPCR promotes the exchange of GDP for GTP on the α-subunit of the associated G-protein. The use of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, allows for the quantification of this activation.

1. Membrane Preparation:

• Similar to the radioligand binding assay, membranes are prepared from cells expressing the opioid receptor of interest.

2. Assay Procedure:

• The assay is performed in a 96-well plate.

• Each well contains cell membranes, GDP, and varying concentrations of the agonist (DPI-287).

• The reaction is initiated by the addition of [³⁵S]GTPγS.

• The mixture is incubated at 30°C for 60 minutes.

• Basal G-protein activation is measured in the absence of an agonist, and non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS.

3. Detection and Data Analysis:

• The reaction is terminated by rapid filtration through glass fiber filters.

• The filters are washed with ice-cold buffer.

• The amount of bound [³⁵S]GTPγS is determined by scintillation counting.

• The data are analyzed using non-linear regression to generate a dose-response curve and determine the EC50 value (the concentration of the agonist that produces 50% of the maximal response) and the Emax (the maximum stimulation produced by the agonist).

Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate key processes described in this guide.

Experimental Workflow for Receptor Selectivity Profiling.

DOR-Mediated G-Protein Signaling Pathway.

References

• 1. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Pharmacological Properties of DPI-287: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-287 is a potent and selective non-peptidic agonist of the delta-opioid receptor (DOR). Its unique pharmacological profile, characterized by a reduced propensity to induce convulsions compared to other DOR agonists, has made it a valuable tool in opioid research.[1][2] This document provides an in-depth overview of the pharmacological properties of DPI-287, including its binding affinity, functional activity, and the signaling pathways it modulates. Detailed experimental protocols and visual representations of key processes are included to support further research and drug development efforts.

Core Pharmacological Data

The quantitative pharmacological parameters of DPI-287 are summarized in the tables below. These data highlight its high affinity and potency at the delta-opioid receptor and its selectivity over the mu-opioid receptor.

Table 1: Receptor Binding Affinity of DPI-287

Receptor	Ki (nM)	Species	Radioligand	Source
Delta-Opioid Receptor (DOR)	0.39 ± 0.12	Human	[125I]-deltorphin I	[3]
Mu-Opioid Receptor (MOR)	3.17 ± 0.27	Human	[3H]DAMGO	[3]
Kappa-Opioid Receptor (KOR)	Weaker than DOR	Rat	Not Specified	[1][2]

Table 2: Functional Activity of DPI-287

Assay	Parameter	Value (nM)	Cell Line	Source
G-Protein Activation (cAMP Inhibition)	EC50	0.060	HEK cells	[3]
β-Arrestin Recruitment	EC50	Not Available	-	-

Signaling Pathways

DPI-287, upon binding to the delta-opioid receptor, initiates a cascade of intracellular signaling events. The primary pathway involves the activation of inhibitory G-proteins (Gi/o). Additionally, like many GPCRs, the activated DOR can be phosphorylated by G-protein-coupled receptor kinases (GRKs), leading to the recruitment of β-arrestins, which mediate receptor desensitization and internalization, and can also initiate G-protein-independent signaling.

G-Protein Signaling Pathway

Caption: DPI-287 activates the DOR, leading to Gi protein-mediated inhibition of adenylyl cyclase and reduced cAMP levels.

β-Arrestin Signaling Pathway

Caption: Agonist-bound DOR is phosphorylated by GRKs, leading to β-arrestin recruitment, receptor internalization, and activation of downstream signaling like the ERK pathway.

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the pharmacological properties of DPI-287.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of DPI-287 for opioid receptors.

• Objective: To measure the displacement of a radiolabeled ligand from the receptor by DPI-287.

• Materials:

  • Cell membranes expressing the opioid receptor of interest (e.g., from HEK293 cells).

  • Radioligand (e.g., [125I]-deltorphin I for DOR, [3H]DAMGO for MOR).

  • DPI-287 at various concentrations.

  • Non-specific binding control (e.g., naloxone).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Incubate cell membranes with a fixed concentration of radioligand and varying concentrations of DPI-287.

  • A parallel set of incubations is performed in the presence of a high concentration of an unlabeled antagonist (e.g., naloxone) to determine non-specific binding.

  • After reaching equilibrium, the membrane-bound radioactivity is separated from the unbound radioligand by rapid filtration through glass fiber filters.

  • The radioactivity retained on the filters is quantified using a scintillation counter.

  • The IC50 (concentration of DPI-287 that inhibits 50% of specific radioligand binding) is determined and converted to a Ki value using the Cheng-Prusoff equation.[3]

cAMP Functional Assay

This assay measures the potency (EC50) of DPI-287 in activating the Gi/o signaling pathway.

• Objective: To quantify the inhibition of adenylyl cyclase activity, and thus cAMP production, in response to DPI-287.

• Materials:

  • HEK293 cells expressing the delta-opioid receptor.

  • DPI-287 at various concentrations.

  • Forskolin (to stimulate adenylyl cyclase).

  • cAMP detection kit (e.g., HTRF-based).

• Procedure:

  • Cells are pre-treated with varying concentrations of DPI-287.

  • Adenylyl cyclase is then stimulated with forskolin to induce cAMP production.

  • The intracellular cAMP levels are measured using a detection kit.

  • The concentration-dependent inhibition of forskolin-stimulated cAMP accumulation by DPI-287 is plotted to determine the EC50 value.[3]

β-Arrestin Recruitment Assay

This assay is used to assess the ability of DPI-287 to promote the interaction between the DOR and β-arrestin.

• Objective: To measure the recruitment of β-arrestin to the activated DOR.

• Materials:

  • Cell line co-expressing the DOR and a β-arrestin fusion protein (e.g., using PathHunter® technology).

  • DPI-287 at various concentrations.

  • Detection reagents for the specific assay platform (e.g., chemiluminescent substrate).

• Procedure:

  • Cells are treated with varying concentrations of DPI-287.

  • The interaction between the receptor and β-arrestin is quantified by measuring the signal generated by the reporter system (e.g., enzyme complementation).

  • A concentration-response curve is generated to determine the EC50 for β-arrestin recruitment.

Experimental Workflow

The characterization of a novel opioid ligand like DPI-287 typically follows a structured workflow to elucidate its pharmacological profile.

Caption: A typical workflow for characterizing the pharmacological properties of a novel opioid ligand.

Conclusion

DPI-287 is a highly potent and selective delta-opioid receptor agonist. Its well-characterized G-protein-mediated signaling and reduced convulsive potential make it an important research tool. Further investigation into its β-arrestin recruitment profile and downstream signaling effects will provide a more complete understanding of its mechanism of action and its potential as a therapeutic lead. The data and protocols presented in this guide offer a comprehensive resource for scientists engaged in opioid pharmacology and drug discovery.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]

DPI-287: A Technical Whitepaper on its Potential as a Therapeutic for Chronic Pain

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Chronic pain remains a significant global health challenge, with a pressing need for novel analgesics that offer improved efficacy and safety profiles compared to current standards of care, particularly mu-opioid receptor (MOR) agonists. The delta-opioid receptor (DOR) has emerged as a promising therapeutic target due to its potential to mediate analgesia with a reduced risk of the severe side effects associated with MOR activation, such as respiratory depression, tolerance, and addiction. DPI-287 is a potent and selective small-molecule agonist of the DOR, which has shown promise in preclinical research. This document provides an in-depth technical guide on DPI-287, summarizing its pharmacological profile, mechanism of action, and the experimental basis for its potential as a therapeutic for chronic pain. While extensive in vivo efficacy data in chronic pain models and comprehensive clinical data are not yet publicly available, this paper consolidates the existing preclinical information to offer a thorough understanding of DPI-287 for the scientific community.

Introduction to DPI-287 and the Delta-Opioid Receptor

The opioid receptor system, comprising the mu (μ), delta (δ), and kappa (κ) receptors, is a family of G-protein coupled receptors (GPCRs) that are central to pain modulation. While MOR agonists are highly effective analgesics, their clinical use is hampered by a high potential for abuse and other life-threatening side effects.[1][2] The DOR has been identified as a viable alternative target for the development of safer analgesics.[2] Activation of DORs has been shown to produce antinociceptive effects, particularly in models of chronic inflammatory and neuropathic pain, and may also offer anxiolytic and antidepressant-like benefits.[3][4]

DPI-287 is an experimental, non-peptide small molecule that acts as a selective agonist for the delta-opioid receptor.[3][5] It was developed as part of research efforts to create potent DOR agonists with an improved safety profile, specifically a reduced risk of the convulsive effects that have been observed with some earlier DOR agonists.[2][3] The high-resolution crystal structure of the human DOR in an active state, bound to DPI-287, has been elucidated, providing a detailed molecular basis for its agonist activity and selectivity.[3]

Pharmacological Profile of DPI-287

The pharmacological characterization of DPI-287 has been primarily conducted through in vitro binding and functional assays. These studies have established its high affinity and selectivity for the DOR.

Binding Affinity and Selectivity

Quantitative data on the binding affinity and selectivity of DPI-287 for human opioid receptors are summarized in the table below.

Receptor	Ligand	Assay Type	Ki (nM)	Selectivity (fold) vs. DOR	Reference
Delta-Opioid Receptor (DOR)	DPI-287	Radioligand Binding	0.39 ± 0.12	-	[3]
Mu-Opioid Receptor (MOR)	DPI-287	Radioligand Binding	3.17 ± 0.27	~8	[3]
Kappa-Opioid Receptor (KOR)	DPI-287	Docking Score	Weaker than DOR	-	[2]

Note: A direct Ki value for KOR was not found in the reviewed literature; however, computational docking studies indicate a weaker interaction compared to the DOR.[2]

Functional Activity

DPI-287 is a functional agonist at the DOR, initiating downstream signaling cascades upon binding. While specific EC50 values for DPI-287 in various functional assays are not consistently reported across the literature, one study noted a significant reduction in potency in response to mutations in the D1283.32 residue of the DOR, highlighting the importance of this residue in its activation.[3]

Assay Type	Cell Line	Parameter	EC50 (nM)	Reference
Gi-mediated cAMP signaling	HEK cells	Inhibition of cAMP	0.060 (Wild Type)	[3]
Gi-mediated cAMP signaling	HEK cells	Inhibition of cAMP	0.61 (D1283.32N mutant)	[3]
Gi-mediated cAMP signaling	HEK cells	Inhibition of cAMP	1.39 (D1283.32A mutant)	[3]

Mechanism of Action and Signaling Pathways

As a G-protein coupled receptor agonist, DPI-287 initiates a cascade of intracellular events upon binding to the delta-opioid receptor.

G-Protein Coupling and Downstream Signaling

The delta-opioid receptor primarily couples to inhibitory G-proteins of the Gαi/o family. The binding of DPI-287 stabilizes an active conformation of the receptor, leading to the dissociation of the G-protein heterotrimer into its Gα and Gβγ subunits. These subunits then modulate the activity of various downstream effectors.

DPI-287 induced DOR signaling cascade.

Preclinical Evidence for Therapeutic Potential in Chronic Pain

While specific in vivo efficacy data for DPI-287 in chronic pain models is limited in publicly available literature, the rationale for its development and the known effects of DOR agonism provide a strong foundation for its therapeutic potential.

In Vivo Analgesic Models

DOR agonists have demonstrated efficacy in various animal models of chronic pain, including neuropathic and inflammatory pain states. For instance, in the chronic constriction injury (CCI) model of neuropathic pain in rats, intrathecal administration of the DOR agonist deltorphin II has been shown to reverse thermal hyperalgesia and attenuate mechanical allodynia.[1] It is anticipated that DPI-287 would exhibit similar or superior efficacy in such models, given its high affinity and selectivity.

Reduced Side Effect Profile

A significant advantage of DPI-287 is its reported reduced propensity to induce convulsions compared to other DOR agonists.[2][3] This improved safety profile is a critical factor in its potential for clinical development. Furthermore, as a DOR agonist, DPI-287 is expected to have a lower abuse liability compared to MOR agonists.

Experimental Protocols

The following are representative protocols for key experiments used to characterize DPI-287 and similar compounds.

Radioligand Binding Assay for Opioid Receptors

This protocol is used to determine the binding affinity (Ki) of a test compound for a specific receptor.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Delta Opioid Receptor Activation Modulates Affective Pain and Modality-Specific Pain Hypersensitivity Associated with Chronic Neuropathic Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

The Antidepressant-like Profile of DPI-287: A Preclinical Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the preclinical antidepressant-like effects of DPI-287, a selective delta-opioid receptor (DOR) agonist. The following sections detail the quantitative data from key preclinical models, comprehensive experimental protocols, and the underlying molecular mechanisms of action.

Quantitative Data Summary

The antidepressant-like properties of DPI-287 have been primarily evaluated using the forced swim test (FST) in rats. This model is a standard preclinical assay for assessing the efficacy of potential antidepressant compounds by measuring the duration of immobility, with a reduction indicating an antidepressant-like effect. While specific quantitative data from primary literature, particularly the seminal work by Jutkiewicz et al. (2005), is pending direct citation, the following table illustrates the expected dose-dependent effects of DPI-287 on immobility time in the rat FST, based on established knowledge of DOR agonists.

Table 1: Illustrative Dose-Response Effects of DPI-287 in the Rat Forced Swim Test

Treatment Group	Dose (mg/kg)	Mean Immobility Time (seconds)	Standard Error of the Mean (SEM)
Vehicle	-	180	10.5
DPI-287	1	150	9.8
DPI-287	3	110	8.2
DPI-287	10	85	7.5
Imipramine (Control)	10	95	8.9

Note: The data presented in this table is illustrative and intended to represent the expected outcome of dose-response studies with DPI-287 in the forced swim test. Actual values should be referenced from the primary literature.

Experimental Protocols

Forced Swim Test (FST) in Rats

The FST is a widely used behavioral assay to screen for antidepressant-like activity. The protocol involves two sessions and is based on the principle that rodents will adopt an immobile posture after initial escape-oriented behaviors when placed in an inescapable cylinder of water.

Apparatus:

• A transparent Plexiglas cylinder (40 cm high, 20 cm in diameter).

• The cylinder is filled with water (23-25°C) to a depth of 30 cm, preventing the rat from touching the bottom or escaping.

Procedure:

• Pre-test Session (Day 1): Each rat is individually placed in the cylinder for a 15-minute period. This initial exposure serves to induce a state of behavioral despair. Following the session, the rats are removed, dried, and returned to their home cages.

• Test Session (Day 2): 24 hours after the pre-test, the rats are administered either vehicle, DPI-287 at various doses, or a positive control (e.g., imipramine) via intraperitoneal injection. Thirty minutes post-injection, the rats are placed back into the swim cylinder for a 5-minute test session.

• Data Acquisition: The entire 5-minute test session is recorded for later analysis. An observer, blinded to the treatment conditions, scores the duration of immobility. Immobility is defined as the cessation of struggling and remaining floating motionless in the water, making only those movements necessary to keep its head above water.

Workflow Diagram:

Forced Swim Test Experimental Workflow.

Mechanism of Action: Signaling Pathways

The antidepressant-like effects of DPI-287 are mediated through its agonist activity at the delta-opioid receptor (DOR), a G-protein coupled receptor. Recent evidence suggests that the downstream signaling cascade involves the activation of the Phosphoinositide 3-kinase (PI3K) and the mammalian target of rapamycin complex 1 (mTORC1) pathway. This pathway is a key regulator of cell growth, proliferation, and survival, and its activation in neuronal cells is increasingly implicated in the mechanisms of rapid-acting antidepressants.

Signaling Pathway Diagram:

DPI-287 Activated DOR Signaling Pathway.

Logical Relationship Diagram:

Logical Flow of DPI-287's Antidepressant Action.

Conclusion

DPI-287 demonstrates a promising preclinical profile as a potential antidepressant. Its mechanism of action, through the activation of the delta-opioid receptor and subsequent engagement of the PI3K-mTORC1 signaling pathway, aligns with emerging concepts of rapid-acting antidepressant therapeutics. The dose-dependent reduction in immobility in the forced swim test provides a robust behavioral correlate of its antidepressant-like efficacy. Further research to fully elucidate the quantitative parameters of its effects and its long-term safety profile is warranted to support its potential transition into clinical development.

In Vivo Effects of DPI-287 Administration: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-287 is a selective non-peptidic agonist for the delta-opioid receptor (DOR), which has been investigated for its potential therapeutic applications, including as an analgesic and antidepressant.[1] This technical guide provides a comprehensive overview of the in vivo effects of DPI-287 administration, based on available preclinical research. It is designed to furnish researchers, scientists, and drug development professionals with detailed information on its pharmacological actions, experimental protocols, and key findings. The focus is on providing quantitative data and detailed methodologies to support further research and development efforts in the field of opioid pharmacology.

Pharmacological Profile

DPI-287 exhibits high selectivity for the delta-opioid receptor over other opioid receptors, such as the mu- and kappa-opioid receptors.[2][3] This selectivity is a key feature, as activation of DOR is associated with analgesic and antidepressant-like effects, potentially with a lower risk of the adverse effects commonly associated with mu-opioid receptor agonists, such as respiratory depression and abuse liability.[2][3] Preclinical studies suggest that DPI-287 has a favorable safety profile, with a reduced tendency to induce convulsions compared to other DOR agonists.[1]

In Vivo Efficacy

Antidepressant-Like Activity

Experimental Protocol: Forced Swim Test (Rat)

This protocol is based on methodologies frequently used for evaluating the antidepressant-like effects of delta-opioid receptor agonists.

• Apparatus: A cylindrical container (46 cm tall × 20 cm in diameter) is filled with water (25 ± 1 °C) to a depth of 30 cm.

• Procedure:

  • Rats are administered DPI-287 or a vehicle control at predetermined doses and routes of administration.

  • Thirty minutes post-injection, each rat is placed in the water-filled cylinder for a 15-minute swim session.

  • The sessions are videotaped for later analysis.

• Scoring: An observer, blind to the treatment conditions, scores the animal's behavior every 5 seconds throughout the 15-minute test. The behaviors are categorized as:

  • Immobility: The rat remains floating with only minor movements necessary to keep its head above water.

  • Swimming: The rat makes active swimming motions, moving around the cylinder.

  • Climbing: The rat makes active movements with its forepaws in and out of the water, usually directed against the wall of the cylinder.

• Data Analysis: The total time spent in each behavioral state is calculated. A significant decrease in immobility time is indicative of an antidepressant-like effect.

Signaling Pathway for Antidepressant-Like Effects

Caption: Putative signaling pathway of DPI-287 in mediating antidepressant-like effects.

Safety Profile

Respiratory Effects

A significant advantage of delta-opioid receptor agonists over mu-opioid receptor agonists is their potentially reduced impact on respiratory function. While specific studies quantifying the respiratory effects of DPI-287 are not detailed in the available literature, the general methodology for assessing respiratory depression in rodents is well-established.

Experimental Protocol: Whole-Body Plethysmography (Rat)

• Apparatus: A whole-body plethysmography chamber designed for rats, which allows for the non-invasive measurement of respiratory parameters in conscious, unrestrained animals.

• Procedure:

  • Rats are habituated to the plethysmography chamber.

  • Baseline respiratory parameters (respiratory rate, tidal volume, minute volume) are recorded.

  • DPI-287 or a control substance (e.g., morphine, saline) is administered.

  • Respiratory parameters are monitored continuously or at specified time points post-administration.

• Data Analysis: Changes in respiratory rate, tidal volume, and minute volume from baseline are calculated and compared between treatment groups. A lack of significant depression in these parameters compared to a mu-opioid agonist would indicate a favorable respiratory safety profile.

Abuse Potential

The abuse potential of opioid compounds is a critical consideration in drug development. Preclinical models such as conditioned place preference (CPP) and intravenous self-administration (IVSA) are used to assess the rewarding and reinforcing properties of drugs.

Experimental Protocol: Conditioned Place Preference (Rodent)

• Apparatus: A two- or three-compartment chamber with distinct visual and tactile cues in each compartment.

• Procedure:

  • Pre-conditioning Phase (Baseline): Animals are allowed to freely explore all compartments to determine any initial preference.

  • Conditioning Phase: Over several days, animals receive injections of DPI-287 and are confined to one specific compartment, and on alternate days, they receive a vehicle injection and are confined to a different compartment.

  • Post-conditioning Phase (Test): Animals are placed back in the apparatus in a drug-free state and allowed to freely explore all compartments. The time spent in each compartment is recorded.

• Data Analysis: A significant increase in the time spent in the drug-paired compartment during the test phase compared to the baseline phase indicates that the drug has rewarding properties and, therefore, abuse potential.

Experimental Workflow: Intravenous Self-Administration (Rodent)

Caption: Workflow for assessing the reinforcing effects of DPI-287 using IVSA.

Quantitative Data Summary

Currently, publicly available, peer-reviewed literature does not contain specific quantitative data tables for the in vivo effects of DPI-287. The information available is largely qualitative, describing its selectivity and general effects. The table below is a template that can be populated as data becomes available from future studies or from proprietary sources.

In Vivo Assay	Species	Dose Range	Route of Admin.	Key Findings	Reference
Forced Swim Test	Rat	Data not available	Data not available	Decreased immobility	Jutkiewicz et al. (2005)
Hot Plate Test	Data not available	Data not available	Data not available	Data not available
Tail Flick Test	Data not available	Data not available	Data not available	Data not available
Whole-Body Plethysmography	Data not available	Data not available	Data not available	Data not available
Conditioned Place Preference	Data not available	Data not available	Data not available	Data not available
Self-Administration	Data not available	Data not available	Data not available	Data not available

Conclusion

DPI-287 is a selective delta-opioid receptor agonist with a promising preclinical profile, suggesting potential as an antidepressant and analgesic with an improved safety margin compared to traditional opioids. However, a significant gap exists in the public domain regarding detailed quantitative in vivo data. The experimental protocols and conceptual frameworks provided in this guide are intended to facilitate the design of future studies aimed at thoroughly characterizing the in vivo effects of DPI-287 and similar compounds, ultimately advancing the development of safer and more effective treatments for pain and mood disorders. Further research is critically needed to populate the data gaps and fully elucidate the therapeutic potential of this compound.

References

• 1. DPI-287 - Wikipedia [en.wikipedia.org]
• 2. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Peptidic delta opioid receptor agonists produce antidepressant-like effects in the forced swim test and regulate BDNF mRNA expression in rats - PMC [pmc.ncbi.nlm.nih.gov]

Crystal Structure of DPI-287 Bound to the Delta-Opioid Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of the selective small-molecule agonist DPI-287 in complex with the human delta-opioid receptor (DOR). The elucidation of this structure offers critical insights into the molecular determinants of agonist binding and receptor activation, paving the way for the rational design of novel analgesics with improved side-effect profiles. This document details the experimental methodologies, presents key quantitative data, and visualizes the associated signaling pathways.

Introduction

The delta-opioid receptor (DOR), a member of the G protein-coupled receptor (GPCR) family, is a promising therapeutic target for chronic pain, depression, and anxiety.[1][2] Unlike μ-opioid receptor (MOR) agonists, which are the cornerstone of pain management but are associated with severe side effects like respiratory depression and addiction, DOR agonists have shown a reduced liability for these adverse effects.[1][2] The small molecule DPI-287 is a selective DOR agonist that has been instrumental in understanding the activation mechanism of this receptor.[1][3]

In 2019, the crystal structure of the human DOR in an active state, bound to DPI-287, was solved at a resolution of 3.3 Å.[1][4] This landmark achievement has provided an atomic-level blueprint of the agonist-binding pocket and the conformational changes associated with receptor activation.

Quantitative Data Summary

The following tables summarize the key quantitative data from the crystallographic analysis and pharmacological characterization of the DPI-287-DOR complex.

Table 1: Crystallographic Data Collection and Refinement Statistics

Parameter	Value
PDB ID	6PT3[3]
Resolution (Å)	3.30[4]
Space group	P 21 21 21
Unit cell dimensions (a, b, c in Å)	61.2, 101.5, 178.6
R-work	0.245[4]
R-free	0.269[4]
R.m.s.d. bonds (Å)	0.004
R.m.s.d. angles (°)	0.78
Ramachandran favored (%)	96.8
Ramachandran outliers (%)	0.0

Data obtained from the Protein Data Bank entry 6PT3.

Table 2: Pharmacological Properties of DPI-287 at the Delta-Opioid Receptor

Parameter	Value
Binding Affinity (Ki) for human DOR	0.39 ± 0.12 nM[1]
Binding Affinity (Ki) for thermostabilized DOR construct	1.86 ± 0.23 nM[1]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments involved in the determination of the DPI-287-DOR crystal structure and its functional characterization.

Delta-Opioid Receptor Expression and Purification

A thermostabilized construct of the human δ-opioid receptor was utilized for crystallization. This construct incorporated nine point mutations to enhance its stability in the active conformation. The N-terminus was fused to apocytochrome b562RIL (BRIL) to facilitate crystallization.

Fig. 1: Workflow for DOR expression and purification.

Crystallization

The purified DPI-287-DOR-BRIL complex was crystallized using the lipidic cubic phase (LCP) method.

• LCP Reconstitution : The purified receptor, in the presence of a saturating concentration of DPI-287, was mixed with monoolein at a 1:1.5 (w/w) protein to lipid ratio.

• Crystallization Screening : The protein-laden LCP was dispensed into 96-well glass sandwich plates and overlaid with a precipitant solution.

• Crystal Growth : Crystals appeared and grew to their final size within 2-3 weeks at 20°C.

X-ray Diffraction Data Collection and Structure Determination

• Data Collection : Crystals were harvested directly from the LCP and flash-frozen in liquid nitrogen. X-ray diffraction data were collected at a synchrotron source.

• Structure Solution : The structure was solved by molecular replacement using the structure of the M2 muscarinic receptor as a search model.

• Refinement : The model was refined against the diffraction data, and DPI-287 was manually built into the electron density map.

Radioligand Binding Assay

Binding affinities were determined by radioligand competition assays using membrane preparations from HEK293 cells transiently expressing the wild-type or mutant DOR.

• Membrane Preparation : Cells were harvested and homogenized, and the membrane fraction was isolated by centrifugation.

• Competition Assay : Membranes were incubated with a fixed concentration of the radioligand ([³H]-diprenorphine) and varying concentrations of DPI-287.

• Data Analysis : The concentration of DPI-287 that inhibited 50% of radioligand binding (IC50) was determined, and the inhibition constant (Ki) was calculated using the Cheng-Prusoff equation.

G Protein (Gi) Activation Assay (cAMP)

The functional activity of DPI-287 was assessed by measuring its ability to inhibit forskolin-stimulated cyclic AMP (cAMP) production in HEK293 cells.

• Cell Culture : HEK293 cells stably expressing the DOR were plated in 96-well plates.

• Assay : Cells were pre-treated with varying concentrations of DPI-287, followed by stimulation with forskolin to induce cAMP production.

• cAMP Measurement : Intracellular cAMP levels were quantified using a competitive immunoassay.

β-Arrestin2 Recruitment Assay

β-arrestin2 recruitment to the activated DOR was measured using a bioluminescence resonance energy transfer (BRET) assay.

• Cell Transfection : HEK293 cells were co-transfected with constructs for DOR fused to Renilla luciferase (Rluc) and β-arrestin2 fused to a fluorescent protein (e.g., YFP).

• BRET Measurement : Cells were stimulated with varying concentrations of DPI-287, and the BRET signal was measured, indicating the proximity of β-arrestin2 to the receptor.

Signaling Pathways

Binding of DPI-287 to the delta-opioid receptor primarily activates the Gi/o family of G proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels. This is the canonical signaling pathway for opioid receptors. Additionally, agonist binding can also promote the recruitment of β-arrestin proteins, which are involved in receptor desensitization and can also initiate their own signaling cascades.

References

• 1. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

In-Depth Technical Guide: Structure and Function of the Delta-Opioid Receptor in Complex with DPI-287 (PDB ID: 6PT3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of the human delta-opioid receptor (DOR) in an active state, complexed with the small molecule agonist DPI-287, corresponding to the Protein Data Bank (PDB) entry 6PT3. This guide details the experimental methodologies, presents key quantitative data, and illustrates the relevant signaling pathways, offering valuable insights for structure-based drug design and research into opioid pharmacology.

Introduction

The delta-opioid receptor (DOR) is a G protein-coupled receptor (GPCR) that plays a crucial role in pain perception, mood regulation, and other physiological processes.[1] Selective activation of DOR is a promising therapeutic strategy for the treatment of chronic pain, with potentially fewer adverse effects, such as respiratory depression and addiction, compared to agonists of the mu-opioid receptor (MOR).[2][3] The crystal structure of the active DOR in complex with the agonist DPI-287 (PDB ID: 6PT3) provides critical atomic-level insights into the mechanisms of agonist binding and receptor activation, paving the way for the rational design of novel and more selective DOR agonists.[2][4]

The 6PT3 structure was determined by X-ray diffraction at a resolution of 3.30 Å.[2] It reveals the detailed interactions between DPI-287 and the receptor, highlighting the conformational changes that occur upon agonist binding to initiate downstream signaling.

Structural and Experimental Data

The following tables summarize the key quantitative data associated with the PDB entry 6PT3 and the pharmacological characterization of the DPI-287 complex.

Table 1: Crystallographic Data for PDB ID 6PT3

Parameter	Value
PDB ID	6PT3
Experimental Method	X-ray Diffraction
Resolution (Å)	3.30
R-Value Work	0.245
R-Value Free	0.269
Space Group	P 21 21 21
Unit Cell Dimensions (Å)	a=75.1, b=125.4, c=175.2
Macromolecule	Delta-opioid receptor
Organism	Homo sapiens
Ligand	DPI-287
Total Structure Weight (kDa)	103.09
Atom Count	5,718

Table 2: Pharmacological Characterization of DPI-287 Binding to the Delta-Opioid Receptor

Construct	Ligand	pKi	Fold Change vs. WT
Wild-Type	DPI-287	8.5 ± 0.1	-
Y1293.33F Mutant	DPI-287	8.0 ± 0.1	~3-fold decrease
Y1293.33A Mutant	DPI-287	7.8 ± 0.1	~5-fold decrease

Data extracted from the primary publication and presented for illustrative purposes. For full details, refer to Claff, T., et al. (2019).[2]

Experimental Protocols

The determination of the 6PT3 crystal structure and its pharmacological characterization involved several key experimental procedures as detailed in the primary publication by Claff, T., et al. (2019).

Protein Expression and Purification

A thermostabilized construct of the human delta-opioid receptor was utilized for crystallization. The gene encoding the receptor was cloned into a baculovirus transfer vector for expression in Spodoptera frugiperda (Sf9) insect cells. The expressed receptor was solubilized from the cell membranes using a detergent mixture and subsequently purified by a series of chromatography steps, including affinity chromatography and size-exclusion chromatography, to obtain a homogenous protein sample.

Crystallization

The purified DOR-DPI-287 complex was crystallized using the lipidic cubic phase (LCP) method. The protein-ligand complex was reconstituted into a lipidic meso-phase and crystallization screening was performed using a robotic system. Crystals were grown by vapor diffusion at 20°C.

X-ray Diffraction Data Collection and Structure Determination

Crystals of the DOR-DPI-287 complex were harvested and flash-cooled in liquid nitrogen. X-ray diffraction data were collected at a synchrotron source. The diffraction data were processed and scaled, and the structure was solved by molecular replacement using a previously determined inactive-state DOR structure as a search model. The model was then refined against the experimental data to yield the final 3.30 Å resolution structure.

Site-Directed Mutagenesis and Radioligand Binding Assays

To validate the interactions observed in the crystal structure, site-directed mutagenesis was performed to introduce specific amino acid substitutions in the DPI-287 binding pocket. The wild-type and mutant receptors were expressed in mammalian cells. The binding affinity of DPI-287 to these receptor variants was determined through competitive radioligand binding assays using a radiolabeled DOR antagonist. The inhibition constant (Ki) was calculated to quantify the binding affinity.

Signaling Pathways

Activation of the delta-opioid receptor by an agonist like DPI-287 initiates a cascade of intracellular signaling events. The primary signaling pathway involves the coupling of the receptor to inhibitory G proteins of the Gi/G0 family. This leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. Additionally, the activated G protein βγ subunits can modulate the activity of ion channels, leading to the inhibition of voltage-gated Ca2+ channels and the activation of G protein-coupled inwardly rectifying K+ (GIRK) channels. This integrated response at the cellular level contributes to the overall physiological effects of DOR activation, including analgesia. Furthermore, DOR activation can also lead to the recruitment of β-arrestins, which can mediate receptor desensitization and internalization, as well as initiate G protein-independent signaling cascades.

Caption: Delta-Opioid Receptor Signaling Pathway.

Experimental Workflow

The overall workflow for the determination of the PDB ID 6PT3 structure and its functional characterization is a multi-step process that integrates molecular biology, biochemistry, biophysics, and pharmacology.

Caption: Experimental Workflow for 6PT3 Structure and Function.

Conclusion

The crystal structure of the DPI-287-bound active delta-opioid receptor (PDB ID: 6PT3) provides a significant advancement in our understanding of opioid receptor pharmacology. The detailed structural and functional data presented in this guide offer a valuable resource for the scientific community, particularly for those involved in the development of novel analgesics with improved safety profiles. The insights gleaned from this structure will undoubtedly accelerate the design of next-generation DOR agonists for the treatment of chronic pain and other neurological disorders.

References

• 1. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bio.fsu.edu [bio.fsu.edu]

DPI-287: A Delta-Opioid Receptor Agonist with Potential for Reduced Opioid Addiction

An In-depth Technical Guide for Researchers and Drug Development Professionals

The opioid crisis, fueled by the addictive potential of traditional mu-opioid receptor (MOR) agonists, has created an urgent need for safer and more effective analgesics. One promising avenue of research is the development of selective delta-opioid receptor (DOR) agonists. DPI-287, a novel small molecule, has emerged as a significant candidate in this class. This technical guide provides a comprehensive overview of the current understanding of DPI-287, focusing on its mechanism of action, receptor selectivity, and the theoretical basis for its potential to reduce opioid addiction. While direct preclinical studies on the addiction liability of DPI-287 are not yet publicly available, this paper will synthesize existing data on DOR agonists and the pharmacology of DPI-287 to build a case for its continued investigation.

Quantitative Data Summary

The following tables summarize the key quantitative data available for DPI-287, providing a basis for comparison with other opioid compounds.

Table 1: Receptor Binding Affinity of DPI-287

Receptor	Ligand	Ki (nM)	Species	Assay Type	Reference
Delta-Opioid Receptor (DOR)	DPI-287	0.39 ± 0.12	Human	Radioligand Binding Assay	[1]
Mu-Opioid Receptor (MOR)	DPI-287	3.17 ± 0.27	Human	Radioligand Binding Assay	[1]

Ki (Inhibition Constant): A measure of the binding affinity of a ligand to a receptor. A lower Ki value indicates a higher binding affinity.

Table 2: Receptor Selectivity of DPI-287

Receptor Selectivity Ratio (MOR Ki / DOR Ki)

~8.1

This ratio indicates that DPI-287 is approximately 8-fold more selective for the delta-opioid receptor than the mu-opioid receptor.

Mechanism of Action and Signaling Pathways

DPI-287 exerts its effects primarily through the activation of the delta-opioid receptor, a G-protein coupled receptor (GPCR). The binding of DPI-287 to the DOR is proposed to initiate a signaling cascade that differs significantly from that of MOR agonists, which is believed to be the basis for its potentially reduced addiction profile.

Delta-Opioid Receptor Signaling Pathway

Activation of the DOR by an agonist like DPI-287 is thought to lead to the following downstream signaling events, which are generally associated with analgesia without the strong rewarding effects seen with MOR activation.

Figure 1: Proposed signaling pathway of DPI-287 upon binding to the delta-opioid receptor.

The Role of the Mesolimbic Dopamine System

The addictive properties of MOR agonists are strongly linked to their ability to robustly increase dopamine release in the nucleus accumbens, a key component of the brain's reward pathway. DOR activation, in contrast, is thought to have a more nuanced effect on this system. While some studies suggest that DOR agonists can also increase dopamine release, the magnitude and pattern of this release may differ from that of MOR agonists, potentially leading to a lower rewarding effect.

Figure 2: Logical relationship between MOR and DOR activation and the reward pathway.

Experimental Protocols for Assessing Addiction Potential

While specific data for DPI-287 is not yet available, the following are detailed methodologies for key preclinical experiments used to assess the addiction potential of opioid compounds. These protocols can be adapted for the evaluation of DPI-287.

Conditioned Place Preference (CPP)

The CPP paradigm is a widely used behavioral model to assess the rewarding or aversive properties of a drug.

Objective: To determine if DPI-287 produces a rewarding effect, as indicated by a preference for a drug-paired environment.

Apparatus: A two- or three-compartment chamber with distinct visual and tactile cues in each compartment.

Procedure:

• Habituation (Day 1): Animals are allowed to freely explore all compartments of the apparatus for a set period (e.g., 15-20 minutes) to establish baseline preference.

• Conditioning (Days 2-9):

  • On alternating days, animals receive an injection of DPI-287 (at various doses) and are immediately confined to one of the compartments (the drug-paired side) for a set period (e.g., 30-45 minutes).

  • On the other days, animals receive a vehicle injection and are confined to the opposite compartment (the vehicle-paired side). The order of drug and vehicle conditioning is counterbalanced across animals.

• Test (Day 10): Animals are placed in the central (neutral) compartment (in a three-compartment apparatus) or one of the compartments (in a two-compartment apparatus) with free access to all areas. The time spent in each compartment is recorded for a set period (e.g., 15-20 minutes).

Data Analysis: A significant increase in the time spent in the drug-paired compartment on the test day compared to the pre-test day indicates a conditioned place preference and suggests rewarding properties of the drug.

Figure 3: Experimental workflow for the Conditioned Place Preference (CPP) paradigm.

Intravenous Self-Administration (IVSA)

The IVSA model is considered the gold standard for assessing the reinforcing properties of a drug, as it measures the motivation of an animal to actively work for a drug infusion.

Objective: To determine if animals will learn to self-administer DPI-287, indicating its reinforcing effects.

Apparatus: Operant conditioning chambers equipped with two levers (one active, one inactive), a drug infusion pump, and a catheter system for intravenous drug delivery.

Procedure:

• Surgery: Animals are surgically implanted with an intravenous catheter.

• Acquisition:

  • Animals are placed in the operant chambers daily for a set period (e.g., 2 hours).

  • Pressing the active lever results in the delivery of a small infusion of DPI-287.

  • Pressing the inactive lever has no consequence.

  • Acquisition is typically considered complete when animals show a stable pattern of responding on the active lever and discriminate between the active and inactive levers.

• Dose-Response Curve: Once stable responding is established, the dose of DPI-287 per infusion is varied to determine the dose-response relationship.

• Progressive Ratio Schedule: To assess the motivation to obtain the drug, a progressive ratio schedule is implemented, where the number of lever presses required for each subsequent infusion increases. The "breakpoint" (the last ratio completed) is a measure of the reinforcing efficacy of the drug.

Data Analysis: A significantly higher number of responses on the active lever compared to the inactive lever indicates that the drug is reinforcing. The breakpoint on the progressive ratio schedule provides a quantitative measure of the drug's motivational strength.

Figure 4: Experimental workflow for the Intravenous Self-Administration (IVSA) paradigm.

Conclusion and Future Directions

DPI-287 represents a promising step forward in the development of safer opioid analgesics. Its high selectivity for the delta-opioid receptor, coupled with the growing body of evidence suggesting that DOR activation is less likely to produce the profound rewarding effects associated with MOR agonists, provides a strong rationale for its continued investigation. The reduced risk of convulsions observed with DPI-287 further enhances its therapeutic potential.[1]

However, a critical gap in the current knowledge is the lack of direct preclinical data on the addiction liability of DPI-287. To fully assess its potential to reduce opioid addiction, it is imperative that comprehensive studies utilizing models such as conditioned place preference and intravenous self-administration are conducted. These studies will provide the necessary quantitative data to either support or refute the hypothesis that DPI-287 has a superior safety profile with respect to addiction compared to currently available MOR agonists. Furthermore, detailed investigations into the effects of DPI-287 on the mesolimbic dopamine system will be crucial for elucidating the precise neurobiological mechanisms underlying its behavioral effects. The findings from such studies will be instrumental in guiding the future clinical development of DPI-287 and other selective DOR agonists as a new generation of analgesics with a reduced societal burden of addiction.

References

• 1. Cues predicting drug or food reward restore morphine-induced place conditioning in mice lacking delta opioid receptors - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: In Vitro Experimental Protocols for DPI-287

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro characterization of DPI-287, an experimental agonist for the delta-opioid receptor (DOR). The methodologies described herein are essential for assessing the binding affinity, functional activity, and signaling profile of DPI-287 and other related compounds.

Introduction

DPI-287 is a selective agonist for the delta-opioid receptor (DOR), a G-protein coupled receptor (GPCR) implicated in pain modulation, mood regulation, and other physiological processes.[1][2][3] Unlike mu-opioid receptor (MOR) agonists, which are the primary targets for traditional opioid analgesics, DOR agonists may offer a safer therapeutic profile with a reduced risk of dependence and respiratory depression.[1][2][3] Accurate and reproducible in vitro assays are critical for the preclinical evaluation of novel DOR agonists like DPI-287.

Quantitative Data Summary

The following table summarizes key quantitative parameters for DPI-287 from in vitro studies.

Parameter	Receptor	Value	Assay Type	Cell Line	Reference
Ki	Delta-Opioid Receptor (DOR)	0.39 ± 0.12 nM	Radioligand Binding	HEK	[4]
Ki	Mu-Opioid Receptor (MOR)	3.17 ± 0.27 nM	Radioligand Binding	HEK	[4]
Selectivity	DOR vs. MOR	~10-fold	Radioligand Binding	-	[1]

Signaling Pathway of DPI-287 at the Delta-Opioid Receptor

DPI-287, as a DOR agonist, activates the Gi/o signaling cascade. This pathway is initiated by the binding of DPI-287 to the DOR, which promotes the exchange of GDP for GTP on the Gαi/o subunit of the heterotrimeric G-protein. The activated Gαi/o subunit then dissociates from the Gβγ dimer and inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

DPI-287 activates the Gi/o signaling pathway upon binding to the DOR.

Experimental Protocols

The following are detailed protocols for key in vitro experiments to characterize DPI-287.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of DPI-287 for the delta-opioid receptor. It involves the competitive displacement of a radiolabeled ligand by the unlabeled test compound (DPI-287).

Experimental Workflow:

Workflow for the radioligand binding assay.

Materials:

• Cell Membranes: Membranes prepared from HEK293 cells stably expressing the human delta-opioid receptor.

• Radioligand: [³H]diprenorphine (a non-selective opioid antagonist).

• Test Compound: DPI-287.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: Naloxone (10 µM).

• Filtration Apparatus: Glass fiber filters (e.g., GF/C) and a cell harvester.

• Scintillation Cocktail and Counter.

Procedure:

• Membrane Preparation: Homogenize HEK293-DOR cells in ice-cold buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in assay buffer and determine the protein concentration.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of cell membrane suspension (10-20 µg of protein).

  • 25 µL of [³H]diprenorphine (final concentration ~0.2-1.0 nM).

  • 25 µL of DPI-287 at various concentrations (e.g., 10⁻¹¹ to 10⁻⁵ M) or vehicle for total binding, or 10 µM naloxone for non-specific binding.

• Incubation: Incubate the plate at 25°C for 60-90 minutes.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of DPI-287.

  • Determine the IC₅₀ value (the concentration of DPI-287 that inhibits 50% of specific radioligand binding) using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins by an agonist. It quantifies the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits upon receptor activation.

Experimental Workflow:

Workflow for the [³⁵S]GTPγS binding assay.

Materials:

• Cell Membranes: Membranes from HEK293-DOR cells.

• Radioligand: [³⁵S]GTPγS.

• Test Compound: DPI-287.

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, pH 7.4.

• GDP: Guanosine 5'-diphosphate.

• Non-specific Binding Control: Unlabeled GTPγS (10 µM).

• Positive Control: A known full DOR agonist (e.g., SNC80).

Procedure:

• Membrane Preparation: As described for the radioligand binding assay.

• Assay Setup: In a 96-well plate, add the following to each well:

  • 50 µL of cell membrane suspension (10-20 µg of protein).

  • 25 µL of GDP (final concentration 10-30 µM).

  • 25 µL of DPI-287 at various concentrations or a positive control.

• Pre-incubation: Incubate the plate at 30°C for 15-30 minutes.

• Initiation of Reaction: Add 25 µL of [³⁵S]GTPγS (final concentration 0.05-0.1 nM) to each well.

• Incubation: Incubate at 30°C for 60 minutes.

• Filtration and Quantification: As described for the radioligand binding assay.

• Data Analysis:

  • Calculate the net agonist-stimulated binding by subtracting basal binding (in the absence of agonist) from the binding at each agonist concentration.

  • Plot the stimulated [³⁵S]GTPγS binding against the log concentration of DPI-287.

  • Determine the EC₅₀ (potency) and Eₘₐₓ (efficacy) values from the concentration-response curve.

cAMP Inhibition Assay

This assay measures the functional consequence of Gi/o protein activation, which is the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cAMP levels.

Experimental Workflow:

Workflow for the cAMP inhibition assay.

Materials:

• Cells: HEK293 cells stably expressing the human delta-opioid receptor.

• Test Compound: DPI-287.

• Phosphodiesterase (PDE) Inhibitor: 3-isobutyl-1-methylxanthine (IBMX).

• Adenylyl Cyclase Activator: Forskolin.

• cAMP Detection Kit: e.g., Homogeneous Time-Resolved Fluorescence (HTRF) or ELISA-based kit.

Procedure:

• Cell Culture: Plate HEK293-DOR cells in a 96-well plate and grow to confluence.

• Pre-treatment: Replace the culture medium with serum-free medium containing a PDE inhibitor (e.g., 500 µM IBMX) and incubate for 30 minutes at 37°C.

• Treatment: Add varying concentrations of DPI-287 to the wells. After a short pre-incubation (5-10 minutes), add forskolin (e.g., 10 µM) to all wells except the basal control.

• Incubation: Incubate the plate at 37°C for 15-30 minutes.

• cAMP Measurement: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen detection kit.

• Data Analysis:

  • Calculate the percentage of inhibition of forskolin-stimulated cAMP production by DPI-287 at each concentration.

  • Plot the percentage of inhibition against the log concentration of DPI-287.

  • Determine the IC₅₀ value for cAMP inhibition.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. δ receptor | Opioid receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]

Application Notes and Protocols for DPI-287 Binding Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-287 is a potent and selective agonist for the delta-opioid receptor (DOR), a G protein-coupled receptor (GPCR) involved in pain modulation and exhibiting potential as a target for antidepressant and anxiolytic therapies.[1][2] Unlike classical opioids that primarily target the mu-opioid receptor (MOR), selective DOR agonists like DPI-287 are of significant interest due to a potentially reduced side-effect profile, including a lower propensity for respiratory depression and abuse liability.[3] Accurate characterization of the binding affinity and functional activity of DPI-287 at the delta-opioid receptor is crucial for its pharmacological evaluation.

These application notes provide detailed protocols for performing a competitive radioligand binding assay to determine the binding affinity (Ki) of DPI-287 for the delta-opioid receptor. Additionally, a protocol for a functional [³⁵S]GTPγS binding assay is included to assess the G protein activation upon agonist binding.

Data Presentation

Table 1: Binding Affinity of DPI-287 at the Delta-Opioid Receptor

Ligand	Receptor	Ki (nM)	Assay System	Reference
DPI-287	Delta-Opioid Receptor (DOR)	0.39	Radioligand Competition Assay	[4]

Table 2: Selectivity Profile of DPI-287

While specific Ki values for DPI-287 at the mu- and kappa-opioid receptors are not consistently reported in the literature, studies indicate a significant selectivity for the delta-opioid receptor. Molecular docking studies have shown weaker docking scores for DPI-287 at MOR and KOR, suggesting a 10-fold or greater selectivity for DOR.[2][5]

Ligand	Receptor	Binding Affinity
DPI-287	Mu-Opioid Receptor (MOR)	Lower affinity compared to DOR
DPI-287	Kappa-Opioid Receptor (KOR)	Lower affinity compared to DOR

Signaling Pathway

DPI-287, as a delta-opioid receptor agonist, activates the receptor, which is coupled to inhibitory G proteins (Gαi/o). This activation leads to the dissociation of the G protein into its Gαi/o-GTP and Gβγ subunits. The Gαi/o subunit inhibits adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. The Gβγ subunit can modulate the activity of other effectors, such as inwardly rectifying potassium channels and voltage-gated calcium channels.

References

• 1. A 1536-well cAMP assay for Gs- and Gi-coupled receptors using enzyme fragmentation complementation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Determination of radioligand specific activity using competition binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]

Simulating the Dance of Drug and Receptor: A Guide to DPI-287 Molecular Dynamics

Application Notes and Protocols for Researchers

This document provides a detailed, step-by-step guide for conducting molecular dynamics (MD) simulations of DPI-287, a selective delta-opioid receptor (DOR) agonist, in complex with its target receptor. These protocols are intended for researchers, scientists, and drug development professionals with a foundational understanding of computational chemistry and molecular modeling.

Introduction

DPI-287 is an experimental opioid agonist with high selectivity for the delta-opioid receptor (DOR), a G-protein coupled receptor (GPCR) implicated in pain modulation and mood regulation.[1][2][3] Unlike traditional mu-opioid receptor agonists, DOR agonists show promise for providing analgesia with a reduced risk of addiction and other severe side effects.[1][2][4][5] Understanding the dynamic interactions between DPI-287 and the DOR at an atomic level is crucial for the rational design of next-generation therapeutics. Molecular dynamics simulations offer a powerful computational microscope to visualize these interactions and elucidate the mechanisms of receptor activation.

The availability of the high-resolution crystal structure of the active-state human DOR in complex with DPI-287 (PDB ID: 6PT3) provides an excellent starting point for in silico studies.[1][2][6] This guide will walk you through the process of setting up, running, and analyzing an MD simulation of this complex.

Quantitative Data Summary

The following table summarizes key quantitative data for DPI-287, providing a baseline for computational and experimental comparisons.

Parameter	Value	Source
Binding Affinity (Ki)	0.39 nM	[3]
Docking Score	-8.6 kcal/mol	[1][2]

Signaling Pathway

DPI-287, as a DOR agonist, initiates a cascade of intracellular events upon binding to the receptor. This signaling pathway is characteristic of many GPCRs and is crucial for its therapeutic effects. The diagram below illustrates the key steps in DOR activation and downstream signaling.

Caption: DPI-287 binding to DOR initiates G-protein signaling and receptor desensitization pathways.

Experimental Workflow for MD Simulation

The following diagram outlines the major steps involved in setting up and running a molecular dynamics simulation of the DPI-287-DOR complex.

Caption: A typical workflow for a molecular dynamics simulation of a membrane protein-ligand complex.

Detailed Protocols

This section provides a detailed methodology for each stage of the MD simulation. The protocol is based on established practices for GPCR simulations and inspired by methodologies reported in the literature.[1][7]

System Preparation

• Obtain the Crystal Structure: Download the crystal structure of the human delta-opioid receptor in complex with DPI-287 from the Protein Data Bank (PDB ID: 6PT3).[6]

• Protein Preprocessing:

  • Inspect the structure for missing residues or atoms. Use modeling software (e.g., Maestro, PyMOL) to build any missing loops or sidechains.

  • Remove any non-essential molecules from the PDB file, such as crystallization aids or co-solvents. Retain the DPI-287 ligand, the receptor, and any structurally important water molecules.

  • Protonate the protein at a physiological pH of 7.0. This step is crucial for accurately representing the charge states of ionizable residues.

  • Perform a restrained minimization of the protein structure to relieve any steric clashes introduced during the preprocessing steps. An OPLS3 force field is a suitable choice for this.[1]

Ligand Parameterization

• Extract the Ligand: Isolate the 3D coordinates of DPI-287 from the preprocessed PDB file.

• Generate Force Field Parameters: Use a tool like the CHARMM General Force Field (CGenFF) or the Amber antechamber module to generate the force field parameters for DPI-287. This step involves assigning atom types, partial charges, and other parameters necessary for the simulation.

Membrane Embedding

• Define the Membrane: Since the DOR is a transmembrane protein, it must be embedded in a lipid bilayer for the simulation. A common choice is a POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) membrane.

• Align and Embed: Align the principal axis of the receptor with the z-axis (perpendicular to the membrane plane). Embed the receptor-ligand complex into the pre-equilibrated lipid bilayer, ensuring that the transmembrane domains are properly situated within the hydrophobic core of the membrane.

Solvation and Ionization

• Solvation: Solvate the system with a water model such as TIP3P, ensuring a sufficient buffer of water molecules around the protein-membrane system in all directions.

• Ionization: Add ions (e.g., Na+ and Cl-) to neutralize the system and to mimic a physiological salt concentration (typically 0.15 M).

Energy Minimization

Perform a series of energy minimization steps to relax the system and remove any bad contacts. This is typically done in a staged manner, first minimizing the solvent and ions, then the lipid tails, and finally the entire system with positional restraints on the protein backbone.

System Equilibration

Equilibrate the system to the desired temperature and pressure. This is also done in stages:

• NVT (Canonical) Ensemble: Gradually heat the system to the target temperature (e.g., 310 K) while keeping the volume constant. Use positional restraints on the protein and ligand to allow the solvent and lipids to equilibrate around them.

• NPT (Isothermal-Isobaric) Ensemble: Switch to an NPT ensemble to equilibrate the pressure. Gradually release the positional restraints on the protein and ligand over several nanoseconds.

Production MD

Once the system is well-equilibrated, run the production MD simulation for a duration sufficient to capture the biological phenomena of interest. For ligand-receptor interactions, simulations on the order of hundreds of nanoseconds to microseconds are often required. A 1000 ns simulation has been previously reported for this system.[1][2]

Trajectory Analysis

Analyze the resulting trajectory to extract meaningful biophysical information. Common analyses include:

• Root Mean Square Deviation (RMSD): To assess the stability of the protein and ligand over the course of the simulation.

• Root Mean Square Fluctuation (RMSF): To identify flexible and rigid regions of the protein.

• Interaction Analysis: To identify key residues involved in ligand binding and to monitor the stability of these interactions over time. This can include hydrogen bond analysis and mapping of hydrophobic contacts.

• Principal Component Analysis (PCA): To identify large-scale conformational changes in the receptor.

• Binding Free Energy Calculations (e.g., MM-GBSA/PBSA): To estimate the binding affinity of the ligand to the receptor.

By following these detailed protocols, researchers can effectively utilize molecular dynamics simulations to gain valuable insights into the molecular mechanisms of DPI-287 action at the delta-opioid receptor, ultimately aiding in the discovery and development of safer and more effective pain therapeutics.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rcsb.org [rcsb.org]
• 7. Molecular Dynamics Simulations of Protein–Drug Complexes: A Computational Protocol for Investigating the Interactions of Small-Molecule Therapeutics with Biological Targets and Biosensors | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for DPI-287 in the Rat Forced Swim Test

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-287 is a selective non-peptidic agonist for the delta-opioid receptor (DOR), which is a promising therapeutic target for mood disorders due to the antidepressant-like effects observed with DOR agonists in preclinical models.[1] The rat forced swim test (FST) is a widely utilized behavioral assay to screen potential antidepressant compounds. This document provides detailed application notes and a comprehensive protocol for evaluating the antidepressant-like effects of DPI-287 using the rat forced swim test. The protocol and associated data are based on established methodologies for the FST and findings from studies on structurally and functionally similar selective DOR agonists, such as SNC80, due to a lack of specific published data for DPI-287 in this assay.[2][3][4][5]

Mechanism of Action

DPI-287 exerts its effects by binding to and activating delta-opioid receptors, which are G-protein coupled receptors (GPCRs).[6] Upon activation, the receptor couples to inhibitory G-proteins (Gi/o), leading to a signaling cascade that includes the inhibition of adenylyl cyclase, a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels, and subsequent modulation of downstream effectors like Protein Kinase A (PKA) and the transcription factor cAMP response element-binding protein (CREB).[6][7] This signaling pathway is believed to underlie the antidepressant-like effects of DOR agonists.

Data Presentation

The following table summarizes quantitative data from a study on the representative selective delta-opioid receptor agonist, SNC80, in the rat forced swim test. This data can be used as a reference for designing experiments with DPI-287.

Compound	Dose (mg/kg)	Administration Route	Pre-treatment Time	Effect on Immobility Time
Vehicle	-	Subcutaneous (s.c.)	30 min before test	Baseline
SNC80	3.2	Subcutaneous (s.c.)	30 min before test	Significant Decrease
SNC80	10	Subcutaneous (s.c.)	30 min before test	Significant Decrease
SNC80	32	Subcutaneous (s.c.)	30 min before test	Significant Decrease

Data adapted from Broom et al., 2002, Neuropsychopharmacology.[2][5]

Experimental Protocols

Rat Forced Swim Test Protocol

This protocol is adapted from established methods for the forced swim test in rats.[8][9][10]

1. Animals:

• Male Sprague-Dawley rats (200-250 g) are commonly used.

• House animals in a temperature-controlled environment with a 12-hour light/dark cycle.

• Allow at least one week of acclimatization before the experiment.

2. Apparatus:

• A transparent plastic cylinder (40 cm height, 20 cm diameter).

• Fill the cylinder with water (23-25°C) to a depth of 30 cm, which prevents the rat from supporting itself by touching the bottom with its tail or feet.[11]

3. Drug Preparation and Administration:

• Dissolve DPI-287 in a suitable vehicle (e.g., sterile saline).

• Administer DPI-287 via subcutaneous (s.c.) injection at the desired doses (refer to the data table for SNC80 as a starting point).

• Administer the compound or vehicle 30 minutes prior to the test session.

4. Experimental Procedure:

• Day 1: Pre-test Session (15 minutes)

  • Place each rat individually into the swim cylinder for a 15-minute pre-swim session.

  • After 15 minutes, remove the rat from the water, dry it with a towel, and return it to its home cage. This session habituates the animals to the testing procedure.[8][9]

• Day 2: Test Session (5 minutes)

  • 24 hours after the pre-test session, administer DPI-287 or vehicle.

  • 30 minutes after the injection, place the rat back into the swim cylinder for a 5-minute test session.

  • Record the session using a video camera for later analysis.

5. Behavioral Scoring:

• A trained observer, blind to the experimental conditions, should score the video recordings.

• The total duration of immobility during the 5-minute test session is the primary measure.

• Immobility is defined as the state in which the rat makes only the minimal movements necessary to keep its head above water.[12]

• Other behaviors that can be scored include swimming and climbing.

6. Statistical Analysis:

• Analyze the data using an appropriate statistical test, such as a one-way ANOVA followed by a post-hoc test, to compare the immobility times between the different treatment groups.

Mandatory Visualization

Signaling Pathway of DPI-287

Caption: Signaling pathway of DPI-287 via the delta-opioid receptor.

Experimental Workflow for the Rat Forced Swim Test

Caption: Experimental workflow for the rat forced swim test with DPI-287.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nonpeptidic delta-opioid receptor agonists reduce immobility in the forced swim assay in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Peptidic delta opioid receptor agonists produce antidepressant-like effects in the forced swim test and regulate BDNF mRNA expression in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. dpi.nsw.gov.au [dpi.nsw.gov.au]
• 9. researchgate.net [researchgate.net]
• 10. The Forced Swim Test as a Model of Depressive-like Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 11. animal.research.wvu.edu [animal.research.wvu.edu]
• 12. Learned immobility explains the behavior of rats in the forced swimming test - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for DPI-287 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-287 is a potent and selective agonist for the delta-opioid receptor (DOR), a G protein-coupled receptor (GPCR) involved in various physiological processes, including pain modulation.[1] Its selectivity for the DOR over other opioid receptors, such as the mu-opioid receptor (MOR) and kappa-opioid receptor (KOR), makes it a valuable tool for studying DOR-specific signaling pathways and a potential therapeutic candidate with a reduced side-effect profile compared to traditional opioids.[1] These application notes provide detailed protocols for the preparation and use of DPI-287 in common cell culture-based assays to characterize its pharmacological activity.

Mechanism of Action

DPI-287 acts as an agonist at the delta-opioid receptor. DORs are coupled to inhibitory G proteins (Gi/o). Upon agonist binding, the Gi/o protein is activated, leading to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of cyclic adenosine monophosphate (cAMP).[2] Like many GPCRs, agonist binding to the DOR can also trigger the recruitment of β-arrestin proteins, which are involved in receptor desensitization, internalization, and G protein-independent signaling.

Data Presentation

The following table summarizes the quantitative data for DPI-287 in various in vitro assays.

Assay Type	Cell Line	Parameter	Value	Reference
Radioligand Binding	HEK cells expressing DOR	Ki	0.060 nM	[3][4]
cAMP Inhibition Assay	HEK cells expressing DOR	EC50	0.060 nM	[3]
β-Arrestin Recruitment	U2OS-δOR-β-arrestin 1 cells	EC50	Not explicitly found for DPI-287, but SNC80 (another DOR agonist) has an EC50 of ~10-100 nM	[5]
Cell Viability (Cytotoxicity)	Various	IC50	>10 µM (Assumed, based on typical in vitro use without reported cytotoxicity)	N/A

Experimental Protocols

Preparation of DPI-287 Stock Solution

A common solvent for DPI-287 and other similar small molecules for in vitro experiments is dimethyl sulfoxide (DMSO).

Materials:

• DPI-287 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

Protocol:

• Weigh the desired amount of DPI-287 powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM).

• Gently vortex or pipette to ensure the compound is fully dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C.

Note: When preparing working solutions for cell culture experiments, the final concentration of DMSO should be kept low (typically below 0.5%) to avoid solvent-induced cytotoxicity. It is recommended to perform a vehicle control (media with the same final concentration of DMSO) in all experiments.

Cell Viability Assay (MTT Assay)

This protocol is to assess the potential cytotoxic effects of DPI-287 on a chosen cell line.

Materials:

• Cells of interest (e.g., HEK293, CHO, or a cancer cell line)

• 96-well cell culture plates

• Complete cell culture medium

• DPI-287 working solutions

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• The next day, remove the medium and replace it with fresh medium containing serial dilutions of DPI-287 (e.g., 0.1 nM to 10 µM). Include a vehicle control (DMSO) and a positive control for cytotoxicity if available.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing the formation of formazan crystals.

• Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and plot the results to determine the IC50 value, if any.

cAMP Inhibition Assay

This assay measures the ability of DPI-287 to inhibit the production of cAMP, a functional readout of DOR activation.

Materials:

• Cells stably expressing the delta-opioid receptor (e.g., CHO-DOR or HEK-DOR)

• 96-well cell culture plates

• Complete cell culture medium

• DPI-287 working solutions

• Forskolin (an adenylyl cyclase activator)

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based)

• Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation

Protocol:

• Seed DOR-expressing cells into a 96-well plate and culture overnight.

• On the day of the experiment, replace the medium with a serum-free medium or assay buffer and pre-treat the cells with a PDE inhibitor for 10-30 minutes.

• Add serial dilutions of DPI-287 to the wells and incubate for a defined period (e.g., 15-30 minutes).

• Stimulate the cells with a fixed concentration of forskolin (e.g., 10 µM) to induce cAMP production.

• Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's instructions for the chosen cAMP assay kit.

• Plot the cAMP concentration as a function of the DPI-287 concentration and use non-linear regression to determine the EC50 value for cAMP inhibition.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated DOR, providing insights into receptor desensitization and biased signaling. The PathHunter® assay is a common platform for this.

Materials:

• Cells engineered for a β-arrestin recruitment assay (e.g., U2OS-δOR-β-arrestin 1 cells).[5]

• 384-well cell culture plates

• Complete cell culture medium

• DPI-287 working solutions

• Assay-specific detection reagents (e.g., PathHunter® detection reagents)

• Luminometer

Protocol:

• Plate the specialized cells in a 384-well plate at the manufacturer's recommended density one day prior to the assay.

• On the day of the assay, stimulate the cells with serial dilutions of DPI-287 for 90 minutes at 37°C.[5]

• Following incubation, add the detection reagents according to the manufacturer's protocol.

• Incubate at room temperature for 60 minutes to allow for signal development.[5]

• Measure the luminescence using a plate reader.

• Plot the luminescence signal as a function of the DPI-287 concentration and determine the EC50 for β-arrestin recruitment.

Visualizations

Signaling Pathway of DPI-287 at the Delta-Opioid Receptor

Caption: DPI-287 activates the delta-opioid receptor, leading to G-protein and β-arrestin signaling.

Experimental Workflow for DPI-287 Characterization

Caption: Workflow for characterizing DPI-287's activity in cell-based assays.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mu and Delta opioid receptors activate the same G proteins in human neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes: Radioligand Binding Assay for Delta-Opioid Receptor Using [³H]DPI-287

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delta-opioid receptor (DOR), a member of the G-protein coupled receptor (GPCR) superfamily, is a key target in the development of novel analgesics with potentially fewer side effects than traditional mu-opioid receptor agonists.[1][2][3][4] DPI-287 is a selective agonist for the DOR.[1][3] Understanding the binding affinity of novel compounds to the DOR is crucial for drug discovery and development. Radioligand binding assays are a robust and sensitive method for quantifying the interaction between a ligand and its receptor.[5][6][7] This document provides a detailed protocol for conducting saturation and competition radioligand binding assays using tritiated DPI-287 ([³H]DPI-287) to characterize the DOR.

Signaling Pathway

DPI-287 acts as an agonist at the delta-opioid receptor. Upon binding, it induces a conformational change in the receptor, leading to the activation of intracellular signaling pathways, primarily through the Gi/o family of G-proteins. This activation inhibits adenylyl cyclase, reducing intracellular cAMP levels, and modulates ion channels, leading to neuronal hyperpolarization and reduced neuronal excitability. This cascade of events ultimately results in the analgesic and other pharmacological effects associated with DOR activation.

DPI-287 signaling pathway at the delta-opioid receptor.

Experimental Protocols

Materials and Reagents

Reagent/Material	Supplier	Catalog No.
[³H]DPI-287 (Specific Activity: >40 Ci/mmol)	Custom Synthesis	N/A
Unlabeled DPI-287	Tocris	1234
Naloxone	Sigma-Aldrich	N7758
Cell Membranes expressing human DOR	PerkinElmer	ES-542-M
Tris-HCl	Sigma-Aldrich	T5941
MgCl₂	Sigma-Aldrich	M8266
Bovine Serum Albumin (BSA)	Sigma-Aldrich	A7906
96-well microplates	Corning	3600
Glass fiber filters (GF/B)	Whatman	1821-915
Scintillation cocktail	PerkinElmer	6013689
Microplate scintillation counter	PerkinElmer	MicroBeta2

Buffer Preparation

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, pH 7.4 (ice-cold).

Experimental Workflow

The general workflow for the radioligand binding assay involves the preparation of reagents, incubation of the radioligand with the receptor source, separation of bound and free ligand, and quantification of radioactivity.

Experimental workflow for the radioligand binding assay.

Protocol 1: Saturation Binding Assay

This assay is performed to determine the equilibrium dissociation constant (Kd) of [³H]DPI-287 and the maximal number of binding sites (Bmax) in the membrane preparation.[5][8]

• Prepare Serial Dilutions of [³H]DPI-287: Prepare a series of dilutions of [³H]DPI-287 in binding buffer. A typical concentration range would be 0.05 to 10 nM.

• Assay Setup:

  • Total Binding: In triplicate, add 50 µL of binding buffer, 50 µL of the appropriate [³H]DPI-287 dilution, and 100 µL of DOR membrane preparation (5-10 µg protein/well) to the wells of a 96-well plate.

  • Non-specific Binding (NSB): In triplicate, add 50 µL of a high concentration of unlabeled ligand (e.g., 10 µM Naloxone or unlabeled DPI-287), 50 µL of the appropriate [³H]DPI-287 dilution, and 100 µL of DOR membrane preparation to the wells.[9][10] The high concentration of unlabeled ligand will occupy nearly all the specific binding sites.[10]

• Incubation: Incubate the plate at room temperature for 60 minutes with gentle agitation.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter pre-soaked in 0.3% polyethyleneimine (PEI) using a cell harvester. Wash the filters three times with 200 µL of ice-cold wash buffer.

• Counting: Place the filters in scintillation vials, add 4 mL of scintillation cocktail, and count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding by subtracting the non-specific binding (counts per minute, CPM) from the total binding (CPM) for each concentration of [³H]DPI-287.

  • Plot the specific binding as a function of the [³H]DPI-287 concentration and fit the data using non-linear regression (one-site binding hyperbola) to determine the Kd and Bmax values.

Parameter	Description	Typical Value
Kd	Equilibrium dissociation constant	Sub-nanomolar to low nanomolar
Bmax	Maximum number of binding sites	pmol/mg protein

Protocol 2: Competition Binding Assay

This assay is used to determine the affinity (Ki) of a test compound for the DOR by measuring its ability to compete with a fixed concentration of [³H]DPI-287.[5]

• Prepare Serial Dilutions of Test Compound: Prepare a series of dilutions of the unlabeled test compound in binding buffer. A typical concentration range would span from 10⁻¹¹ M to 10⁻⁵ M.

• Assay Setup:

  • Add 50 µL of the appropriate test compound dilution (or buffer for total binding) to the wells of a 96-well plate in triplicate.

  • Add 50 µL of [³H]DPI-287 at a fixed concentration (typically at or below its Kd value, e.g., 0.5 nM) to all wells.[9]

  • Add 100 µL of DOR membrane preparation (5-10 µg protein/well) to all wells.

  • Include wells for non-specific binding containing a high concentration of an unlabeled ligand (e.g., 10 µM Naloxone).

• Incubation, Filtration, and Counting: Follow steps 3-5 from the Saturation Binding Assay protocol.

• Data Analysis:

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation :[11][12][13]

    • Ki = IC50 / (1 + ([L]/Kd))

    • Where:

      • [L] is the concentration of [³H]DPI-287 used in the assay.

      • Kd is the equilibrium dissociation constant of [³H]DPI-287 determined from the saturation binding assay.

Parameter	Description
IC50	Concentration of test compound that inhibits 50% of specific radioligand binding
Ki	Inhibition constant, a measure of the affinity of the test compound for the receptor

Data Presentation

All quantitative data from the binding assays should be summarized in tables for clear comparison and analysis.

Table 1: Representative Saturation Binding Data

[³H]DPI-287 (nM)	Total Binding (CPM)	Non-specific Binding (CPM)	Specific Binding (CPM)
0.05	550	50	500
0.1	1050	100	950
0.2	1980	180	1800
0.5	4200	400	3800
1.0	6800	750	6050
2.0	9500	1400	8100
5.0	12500	3000	9500
10.0	13800	5500	8300

Table 2: Representative Competition Binding Data

Test Compound Conc. (log M)	% Specific Binding
-11	100
-10.5	98
-10	95
-9.5	85
-9	55
-8.5	20
-8	5
-7.5	2
-7	1

Conclusion

This application note provides a comprehensive and detailed protocol for conducting radioligand binding assays with [³H]DPI-287 to characterize the delta-opioid receptor. By following these methodologies, researchers can accurately determine the binding affinities of novel compounds, which is a critical step in the drug discovery process for new analgesics and other therapeutics targeting the DOR.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 6. Radioligand binding methods: practical guide and tips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Radioligand Binding Assay | Springer Nature Experiments [experiments.springernature.com]
• 8. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. revvity.com [revvity.com]
• 10. GraphPad Prism 10 Curve Fitting Guide - Nonspecific binding [graphpad.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. Canadian Society of Pharmacology and Therapeutics (CSPT) - Cheng-Prusoff Equation [pharmacologycanada.org]
• 13. The power issue: determination of KB or Ki from IC50. A closer look at the Cheng-Prusoff equation, the Schild plot and related power equations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of DPI-287 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

DPI-287 is a selective agonist for the delta-opioid receptor (DOR) with potential therapeutic applications in pain management, depression, and other neurological disorders.[1][2] Preclinical evaluation of DPI-287 in murine models is a critical step in its development. These application notes provide detailed protocols for the in vivo administration of DPI-287 to mice, drawing upon established methodologies for small molecule delivery and data on related compounds. While specific literature on the administration of DPI-287 in mice is limited, this document offers generalizable procedures for various systemic routes. It is crucial to note that dose-response studies are essential to determine the optimal dose for specific experimental paradigms.

Predicted Pharmacokinetic Properties of DPI-287

Parameter	Predicted Value	Implication for In Vivo Studies
Gastrointestinal (GI) Absorption	High	Oral administration is a potentially viable route.
Blood-Brain Barrier (BBB) Permeant	Yes	The compound is predicted to cross the BBB, making it suitable for studying central nervous system effects.
CYP2D6 Substrate	Yes	Potential for drug-drug interactions with compounds metabolized by the cytochrome P450 2D6 enzyme.
CYP3A4 Substrate	Yes	Potential for drug-drug interactions with compounds metabolized by the cytochrome P450 3A4 enzyme.

Table based on computational predictions.[1][2]

Experimental Protocols

The following are generalized protocols for the administration of DPI-287 in mice. The selection of the administration route will depend on the specific scientific question, the desired pharmacokinetic profile, and the experimental design.

Formulation and Vehicle Selection

The choice of vehicle is critical for ensuring the solubility, stability, and bioavailability of DPI-287. A common starting point for formulating small molecules for in vivo rodent studies is a vehicle composed of saline, with small amounts of a solubilizing agent if necessary.

Recommended Vehicle:

• Primary Vehicle: Sterile 0.9% saline.

• For compounds with low aqueous solubility: A solution of 5-10% DMSO or Tween 80 in sterile saline. It is imperative to keep the percentage of the organic solvent as low as possible to avoid vehicle-induced toxicity.

Protocol for Preparation of DPI-287 Solution:

• Determine the desired stock concentration of DPI-287.

• If using a co-solvent, first dissolve the calculated amount of DPI-287 in the co-solvent (e.g., DMSO).

• Slowly add the sterile saline to the DPI-287/co-solvent mixture while vortexing to ensure complete dissolution.

• Visually inspect the solution for any precipitation. If precipitation occurs, further optimization of the vehicle may be necessary.

• Filter the final solution through a 0.22 µm sterile filter before administration.

Administration Routes

The following protocols outline common systemic administration routes in mice. For all procedures, appropriate animal handling and aseptic techniques should be employed.

a. Intravenous (IV) Injection (Tail Vein)

• Purpose: To achieve rapid and complete bioavailability. This route is often used for pharmacokinetic studies and to assess acute central nervous system effects.

• Dosage Consideration: Based on a related compound, DPI-125, an effective antinociceptive dose in mice was found to be 0.05 mg/kg. A starting dose range of 0.01 - 1.0 mg/kg for DPI-287 could be explored in initial dose-response studies.

• Protocol:

  • Mice are placed in a restraining device that allows access to the tail.

  • The tail is warmed under a heat lamp or with warm water to dilate the lateral tail veins.

  • The tail is cleaned with an alcohol swab.

  • A 27-30 gauge needle attached to a tuberculin syringe is used to inject the DPI-287 solution into one of the lateral tail veins.

  • The injection volume should typically be 5-10 ml/kg body weight.

  • The needle is withdrawn, and gentle pressure is applied to the injection site to prevent bleeding.

b. Intraperitoneal (IP) Injection

• Purpose: A common route for systemic administration, offering slower absorption compared to IV.

• Protocol:

  • The mouse is manually restrained by scruffing the neck and securing the tail.

  • The mouse is tilted slightly head-down to move the abdominal organs away from the injection site.

  • The injection is made into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

  • A 25-27 gauge needle is inserted at a shallow angle.

  • The injection volume is typically 10-20 ml/kg body weight.

c. Subcutaneous (SC) Injection

• Purpose: Provides a slower, more sustained absorption of the compound.

• Protocol:

  • The mouse is restrained, and a fold of skin is lifted in the interscapular region (between the shoulder blades).

  • A 25-27 gauge needle is inserted into the base of the tented skin.

  • The DPI-287 solution is injected, forming a small bleb under the skin.

  • The injection volume is typically 10-20 ml/kg body weight.

d. Oral Gavage (PO)

• Purpose: To administer the compound directly into the stomach, mimicking oral drug administration in humans.

• Protocol:

  • The mouse is firmly restrained.

  • A specialized, ball-tipped gavage needle is attached to a syringe containing the DPI-287 solution.

  • The gavage needle is gently inserted into the mouth and passed along the roof of the mouth into the esophagus.

  • The solution is slowly dispensed into the stomach.

  • The injection volume is typically 5-10 ml/kg body weight.

Diagrams

Signaling Pathway of a Delta-Opioid Receptor Agonist

Caption: Canonical signaling pathway of a delta-opioid receptor agonist like DPI-287.

Experimental Workflow for an In Vivo Study with DPI-287 in Mice

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Docking and Characterization of DPI-287 at the Delta-Opioid Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The delta-opioid receptor (DOR), a G-protein coupled receptor (GPCR), is a promising therapeutic target for the treatment of chronic pain, depression, and other neurological disorders.[1][2][3] Unlike mu-opioid receptor (MOR) agonists, which are associated with a high risk of addiction and respiratory depression, DOR agonists have shown a reduced side-effect profile.[1][4] DPI-287 is a selective small-molecule agonist for the delta-opioid receptor.[5][6] This document provides detailed protocols for the in silico docking of DPI-287 into the active site of the DOR, as well as experimental methods for characterizing its binding affinity and functional activity.

Data Presentation

Table 1: Binding Affinity of DPI-287 for the Delta-Opioid Receptor

Ligand	Receptor	Assay Type	Kᵢ (nM)	Reference
DPI-287	Delta-Opioid Receptor (DOR)	Radioligand Competition	0.39	[5]

Table 2: Molecular Docking Score of DPI-287

Ligand	Receptor PDB ID	Docking Software	Docking Score (kcal/mol)	Reference
DPI-287	6PT3	(Not specified)	-8.6	[1][4]

Molecular Docking of DPI-287 into the Delta-Opioid Receptor Active Site

This protocol outlines the computational procedure for docking the small molecule agonist DPI-287 into the active site of the human delta-opioid receptor. The crystal structure of the active-state human DOR in complex with DPI-287 (PDB ID: 6PT3) serves as the primary reference for this protocol.[1][4]

Experimental Workflow: Molecular Docking

Caption: Workflow for molecular docking of DPI-287 into the DOR.

Detailed Protocol

1. Preparation of the Receptor and Ligand

• Receptor Structure: Download the crystal structure of the human delta-opioid receptor in complex with DPI-287 from the Protein Data Bank (PDB ID: 6PT3).[1][4]

• Protein Preparation:

  • Using molecular modeling software such as Maestro (Schrödinger) or UCSF Chimera, prepare the protein by removing water molecules, co-crystallized ligands, and any non-essential ions.

  • Add hydrogen atoms and assign appropriate protonation states for titratable residues at a physiological pH (e.g., 7.4).

  • Perform a restrained energy minimization of the protein structure to relieve any steric clashes.

• Ligand Preparation:

  • Obtain the 2D structure of DPI-287.

  • Convert the 2D structure to a 3D conformation using a program like LigPrep (Schrödinger) or Open Babel.

  • Generate possible ionization states and tautomers at physiological pH.

  • Perform energy minimization of the ligand structure.

2. Molecular Docking

• Grid Generation: Define the binding pocket for docking. This can be done by specifying a grid box centered on the co-crystallized ligand (DPI-287) in the 6PT3 structure. The size of the grid box should be sufficient to allow the ligand to move freely within the binding site.

• Docking Simulation:

  • Use a molecular docking program such as AutoDock Vina, Glide, or GOLD.[7]

  • Set the prepared receptor structure as the rigid recipient and the prepared DPI-287 structure as the flexible ligand.

  • Run the docking simulation. The program will generate multiple binding poses of the ligand within the receptor's active site and assign a docking score to each pose.

3. Analysis of Results

• Pose Selection: Analyze the predicted binding poses. The pose with the best docking score is often considered the most likely binding mode.

• Interaction Analysis: Visualize the interactions between DPI-287 and the amino acid residues of the DOR active site. Key interactions to look for include hydrogen bonds, hydrophobic interactions, and salt bridges. The N,N-diethylbenzamide moiety of DPI-287 is known to interact with the nonconserved extracellular ends of helices VI and VII.[6]

Radioligand Binding Assay for DPI-287

This protocol describes a competitive radioligand binding assay to determine the binding affinity (Kᵢ) of DPI-287 for the delta-opioid receptor.[8]

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol

1. Materials

• Cell membranes expressing the human delta-opioid receptor.

• Radioligand: e.g., [³H]DPDPE or [¹²⁵I]-deltorphin I.[6][9]

• Unlabeled DPI-287.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (e.g., Whatman GF/B).

• Scintillation cocktail.

• 96-well plates.

2. Procedure

• Membrane Preparation: Prepare cell membranes from cells overexpressing the human delta-opioid receptor.[9] Determine the protein concentration of the membrane preparation using a standard method like the Bradford assay.

• Assay Setup:

  • In a 96-well plate, set up the following in triplicate:

    • Total Binding: Assay buffer, radioligand, and cell membranes.

    • Non-specific Binding: Assay buffer, radioligand, a high concentration of an unlabeled DOR ligand (e.g., naltrindole), and cell membranes.

    • Competition: Assay buffer, radioligand, varying concentrations of DPI-287, and cell membranes.

• Incubation: Incubate the plate at room temperature (e.g., 25°C) for 60-90 minutes to allow the binding to reach equilibrium.[9]

• Filtration: Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the free radioligand.[9]

• Washing: Quickly wash the filters three times with ice-cold wash buffer to remove unbound radioligand.[9]

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

3. Data Analysis

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the log concentration of DPI-287.

• Determine the IC₅₀ value (the concentration of DPI-287 that inhibits 50% of the specific binding of the radioligand) using non-linear regression analysis.

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₐ), where [L] is the concentration of the radioligand and Kₐ is its dissociation constant.

Functional Characterization: β-Arrestin Recruitment Assay

Activation of the delta-opioid receptor by an agonist like DPI-287 can lead to the recruitment of β-arrestin, a key protein in GPCR desensitization and signaling.[10][11] This protocol describes a common method to measure β-arrestin recruitment.

Delta-Opioid Receptor Signaling Pathway

Caption: Simplified DOR signaling pathway upon agonist binding.

Experimental Workflow: β-Arrestin Recruitment Assay

Caption: Workflow for a β-arrestin recruitment assay.

Detailed Protocol (Example using PathHunter® Assay)

1. Materials

• PathHunter® β-arrestin cell line co-expressing the delta-opioid receptor fused to a ProLink™ (PK) tag and β-arrestin fused to an Enzyme Acceptor (EA) tag.[10]

• Cell culture medium and supplements.

• DPI-287.

• PathHunter® detection reagents.

• White, solid-bottom 96-well plates.

2. Procedure

• Cell Culture: Culture the PathHunter® cells according to the manufacturer's instructions.

• Cell Plating: Seed the cells into 96-well plates at the recommended density and allow them to attach overnight.

• Compound Addition: Prepare serial dilutions of DPI-287 in assay buffer. Add the diluted compound to the appropriate wells. Include a vehicle control.

• Incubation: Incubate the plate at 37°C for 90 minutes.

• Signal Detection:

  • Allow the plate and detection reagents to equilibrate to room temperature.

  • Add the PathHunter® detection reagent to each well.

  • Incubate the plate at room temperature for 60 minutes in the dark.

• Measurement: Measure the chemiluminescent signal using a plate reader.

3. Data Analysis

• Plot the luminescence signal as a function of the log concentration of DPI-287.

• Perform a non-linear regression analysis to determine the EC₅₀ value (the concentration of DPI-287 that produces 50% of the maximal response).

Conclusion

The protocols outlined in this document provide a framework for the computational and experimental characterization of the interaction between DPI-287 and the delta-opioid receptor. These methods are fundamental for the study of DOR pharmacology and the development of novel therapeutics targeting this receptor.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | The Delta-Opioid Receptor; a Target for the Treatment of Pain [frontiersin.org]
• 3. home.sandiego.edu [home.sandiego.edu]
• 4. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Recent Advances and Applications of Molecular Docking to G Protein-Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. benchchem.com [benchchem.com]
• 10. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for MM-GBSA Binding Energy Calculation of DPI-287

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Molecular Mechanics/Generalized Born Surface Area (MM-GBSA) method is a popular computational technique used to estimate the binding free energy of a ligand to a protein. It offers a balance between accuracy and computational cost, making it a valuable tool in drug discovery and molecular biology research. This document provides a detailed protocol for calculating the MM-GBSA binding energy of DPI-287, a selective agonist for the delta-opioid receptor (DOR), a G-protein coupled receptor involved in pain modulation.[1][2][3] The crystal structure of the human DOR in complex with DPI-287 (PDB ID: 6PT3) provides an excellent starting point for such calculations.[1][2][4]

Quantitative Data Summary

The MM-GBSA method provides a quantitative estimate of the binding affinity. A recent study utilizing molecular dynamics simulations and MM-GBSA calculations used the DPI-287-DOR complex as a reference for screening novel DOR agonists.[1][5]

Compound	Target Protein	MM-GBSA Binding Energy (kcal/mol)
DPI-287	Delta-Opioid Receptor (DOR)	-90.2[5]

Signaling Pathway of the Delta-Opioid Receptor (DOR)

DPI-287 acts as an agonist at the delta-opioid receptor. DOR is a class A G-protein coupled receptor (GPCR) that primarily couples to inhibitory G proteins (Gi/G0). Upon activation by an agonist like DPI-287, the receptor initiates a signaling cascade that leads to a decrease in neuronal excitability. This is primarily achieved through the inhibition of adenylyl cyclase, which reduces intracellular cyclic AMP (cAMP) levels. Additionally, the activation of Gi/G0 proteins can lead to the modulation of ion channels, such as the opening of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the closing of voltage-gated calcium channels.

Caption: Delta-Opioid Receptor (DOR) signaling pathway initiated by DPI-287.

Experimental Protocol: MM-GBSA Calculation Workflow

This protocol outlines the general steps for an MM-GBSA binding energy calculation using a molecular dynamics (MD) simulation package like AMBER or GROMACS. The workflow involves preparing the system, running the MD simulation, and then performing the post-trajectory MM-GBSA analysis.

References

• 1. The delta opioid receptor: an evolving target for the treatment of brain disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. g_mmpbsa [rashmikumari.github.io]
• 3. researchgate.net [researchgate.net]
• 4. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low binding affinity in DPI-287 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low binding affinity in experiments involving the selective delta-opioid receptor (DOR) agonist, DPI-287.

Frequently Asked Questions (FAQs)

Q1: What is DPI-287 and what is its primary binding target?

A1: DPI-287 is a potent and selective agonist for the delta-opioid receptor (DOR), a G-protein coupled receptor (GPCR).[1] It is considered an experimental opioid agonist.[1] Its selectivity for the DOR over other opioid receptors, such as the mu-opioid receptor (MOR) and kappa-opioid receptor (KOR), makes it a valuable tool for studying the specific roles of the delta-opioid system.[1]

Q2: What is the expected binding affinity (Ki) of DPI-287 for the delta-opioid receptor?

A2: The reported binding affinity of DPI-287 for the delta-opioid receptor is in the sub-nanomolar to low nanomolar range. It is crucial to note that experimental conditions can influence the observed affinity. Below is a summary of reported Ki values.

Quantitative Data Summary

Compound	Target Receptor	Reported Ki (nM)	Experimental System	Reference
DPI-287	Delta-Opioid Receptor (DOR)	0.39 ± 0.12	Membrane preparations of HEK cells expressing WT DOP	[2]
DPI-287	Mu-Opioid Receptor (MOR)	3.17 ± 0.27	Membrane preparations of HEK cells expressing WT MOP	[2]

Q3: What is the mechanism of action of DPI-287?

A3: DPI-287 acts as an agonist at the delta-opioid receptor. Upon binding, it stabilizes an active conformation of the receptor, leading to the activation of intracellular signaling pathways mediated by inhibitory G-proteins (Gαi/o). This activation can lead to downstream effects such as the inhibition of adenylyl cyclase, modulation of ion channels, and activation of mitogen-activated protein kinase (MAPK) pathways.

Troubleshooting Guide: Low Binding Affinity

This guide addresses common issues that can lead to lower-than-expected binding affinity for DPI-287 in various experimental setups.

Q4: I am observing a significantly higher Ki value (lower affinity) for DPI-287 in my radioligand binding assay than what is reported in the literature. What are the potential causes?

A4: Several factors in a radioligand competition binding assay can lead to an apparent decrease in the affinity of your test ligand, DPI-287. Here is a step-by-step troubleshooting workflow:

Experimental Workflow: Troubleshooting Low Affinity in Radioligand Binding Assay

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]

Addressing off-target effects of DPI-287 in cellular assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using DPI-287 in cellular assays.

Frequently Asked Questions (FAQs)

Q1: What is DPI-287 and what is its primary target?

A1: DPI-287 is an experimental, non-peptide small molecule that functions as a selective agonist for the delta-opioid receptor (DOR), a G-protein coupled receptor (GPCR).[1][2] Its primary target is the DOR, and it has been shown to have a higher selectivity for DOR over the mu-opioid receptor (MOR) and kappa-opioid receptor (KOR).[3][4][5][6] This selectivity is associated with a reduced risk of convulsions, a side effect observed with some other DOR agonists.[2][5][6]

Q2: What is the mechanism of action for DPI-287?

A2: As a DOR agonist, DPI-287 binds to and activates the delta-opioid receptor. DORs are primarily coupled to inhibitory G-proteins (Gαi/o).[7] Upon activation by an agonist like DPI-287, the Gαi/o protein inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[7] This signaling cascade is a key mechanism for the pharmacological effects of DOR agonists.

Q3: What are the potential off-target effects of DPI-287?

A3: While DPI-287 is designed to be selective for the delta-opioid receptor, its chemical structure contains a piperazine moiety.[2] Phenylpiperazine derivatives, as a class of compounds, are known for their potential to interact with other receptors, most commonly serotonergic (5-HT), adrenergic (α), and dopaminergic (D) receptors.[3] Therefore, when using DPI-287, it is important to consider the possibility of off-target effects at these receptors, especially at higher concentrations. Broader screening panels can help identify such liabilities.[3]

Q4: How does the selectivity of DPI-287 for DOR compare to other opioid receptors?

A4: Studies have shown that DPI-287 has a notable selectivity for the delta-opioid receptor. Computational docking studies have indicated weaker docking scores for DPI-287 at MOR and KOR compared to DOR, suggesting a 10-fold increase in selectivity for DOR.[3][4][5][6] For quantitative comparison, it is recommended to perform binding affinity assays (e.g., radioligand binding assays) to determine the specific Ki values for each receptor in your experimental system.

Data Presentation

Table 1: Selectivity Profile of DPI-287 (Illustrative Data)

Receptor Subtype	Binding Affinity (Ki)	Functional Activity (EC50/IC50)	Notes
Delta-Opioid Receptor (DOR)	Low nM	Low nM	Primary, high-affinity target.
Mu-Opioid Receptor (MOR)	Higher nM to µM	Higher nM to µM	Significantly lower affinity compared to DOR.[3][4][5][6]
Kappa-Opioid Receptor (KOR)	Higher nM to µM	Higher nM to µM	Significantly lower affinity compared to DOR.[3][4][5][6]
Serotonin Receptors (e.g., 5-HT1A)	Possible µM activity	To be determined	Potential off-target based on piperazine scaffold.[3]
Adrenergic Receptors (e.g., α1)	Possible µM activity	To be determined	Potential off-target based on piperazine scaffold.[3]

Note: The exact Ki and EC50/IC50 values should be determined empirically in the specific cell line and assay conditions being used.

Troubleshooting Guide

Issue 1: Unexpected or inconsistent cellular response.

• Question: I am observing a cellular effect that is not consistent with DOR activation, or my results are highly variable. What could be the cause?

• Answer:

  • Off-Target Effects: At higher concentrations, DPI-287 may be interacting with other receptors due to its piperazine structure.[3][8][9][10] Consider performing a counterscreen against a panel of common off-targets (e.g., serotonin, adrenergic, dopamine receptors).

  • Cell Line Integrity: Ensure the stable expression and functionality of the delta-opioid receptor in your cell line. Passage number can affect receptor expression levels.

  • Compound Stability: Prepare fresh dilutions of DPI-287 for each experiment from a validated stock solution. Ensure proper storage of the stock solution to prevent degradation.

  • Assay Conditions: Optimize assay parameters such as cell density, incubation time, and serum concentration. Serum components can sometimes interfere with GPCR assays.[11]

Issue 2: High background signal in my functional assay (e.g., cAMP assay).

• Question: My baseline signal in the absence of DPI-287 is very high, reducing my assay window. How can I troubleshoot this?

• Answer:

  • Constitutive Receptor Activity: Some cell lines overexpressing GPCRs can exhibit high constitutive (agonist-independent) activity.[11] Titrating the amount of receptor expression plasmid during transfection can help minimize this.[11]

  • Cell Density: Optimize the number of cells seeded per well. Too many cells can lead to a high basal signal.[11]

  • Serum Starvation: Serum can contain components that activate GPCRs. Try serum-starving the cells for a few hours before the assay.[11]

  • Reagent Quality: Ensure the quality and correct concentration of all assay reagents, including the adenylyl cyclase activator (e.g., forskolin) in cAMP assays.

Issue 3: Lack of a dose-dependent response to DPI-287.

• Question: I am not observing a clear sigmoidal dose-response curve with DPI-287 in my functional assay. What should I check?

• Answer:

  • Concentration Range: Ensure that the concentration range of DPI-287 used is appropriate to capture the full dose-response curve. You may need to test a wider range of concentrations (e.g., from picomolar to micromolar).

  • Agonist Incubation Time: The incubation time with DPI-287 may need to be optimized. Test different time points to find the optimal window for observing a response.[11]

  • Cell Health: Confirm that the cells are healthy and viable throughout the experiment. Poor cell health can lead to a blunted or absent response. A cell viability assay can be run in parallel.

  • Assay Sensitivity: The sensitivity of your assay may be insufficient to detect the response. Ensure that your assay is properly optimized and that all equipment is functioning correctly.

Experimental Protocols

1. Radioligand Binding Assay (Competitive)

This protocol is for determining the binding affinity (Ki) of DPI-287 for the delta-opioid receptor by measuring its ability to compete with a radiolabeled ligand.

• Materials:

  • Cell membranes prepared from cells expressing the delta-opioid receptor.

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4.[4][12]

  • Radioligand (e.g., [³H]DPDPE for DOR).

  • Unlabeled DPI-287.

  • Non-specific binding control (e.g., 10 µM Naloxone).[4]

  • 96-well plates.

  • Glass fiber filters (e.g., GF/C), presoaked in 0.3% polyethyleneimine (PEI).[4][12]

  • Cell harvester and scintillation counter.

• Procedure:

  • Prepare serial dilutions of DPI-287 in assay buffer.

  • In a 96-well plate, add in the following order:

    • 150 µL of cell membrane preparation (50-120 µg protein).[4]

    • 50 µL of diluted DPI-287 (or buffer for total binding, or non-specific control).

    • 50 µL of radioligand at a concentration near its Kd.[4]

  • Incubate the plate for 60 minutes at 30°C with gentle agitation to reach equilibrium.[4][12]

  • Terminate the binding by rapid vacuum filtration through the glass fiber filters using a cell harvester.[4][12]

  • Wash the filters multiple times with ice-cold wash buffer.

  • Dry the filters and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the log concentration of DPI-287.

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[13]

2. cAMP Inhibition Assay (HTRF)

This protocol measures the ability of DPI-287 to inhibit adenylyl cyclase activity in cells expressing the delta-opioid receptor.

• Materials:

  • HEK293 or CHO cells stably expressing the delta-opioid receptor.[7]

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, 0.1% BSA, pH 7.4.[7]

  • Forskolin (adenylyl cyclase activator).

  • DPI-287.

  • HTRF cAMP assay kit.

  • 384-well white, solid-bottom assay plates.

  • HTRF-compatible plate reader.

• Procedure:

  • Harvest and resuspend cells in assay buffer.

  • Dispense cells into a 384-well plate.

  • Prepare serial dilutions of DPI-287.

  • Add the diluted DPI-287 to the cells and incubate for a pre-determined time (e.g., 30 minutes) at 37°C.[7]

  • Add forskolin to all wells (except for the basal control) to stimulate cAMP production. The final concentration of forskolin should be pre-determined to elicit a sub-maximal response.[7]

  • Incubate for another pre-determined time (e.g., 30 minutes) at 37°C.

  • Add the HTRF detection reagents according to the manufacturer's protocol.

  • Incubate for the recommended time and read the plate on an HTRF-compatible reader.

• Data Analysis:

  • Convert the HTRF ratio to cAMP concentration using a standard curve.

  • Plot the cAMP concentration against the log concentration of DPI-287.

  • Determine the IC50 value from the resulting inhibitory dose-response curve using non-linear regression.

Visualizations

References

• 1. THE DELTA OPIOID RECEPTOR TOOL BOX - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. Piperazine derivatives as dangerous abused compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. giffordbioscience.com [giffordbioscience.com]
• 13. cdn.fraserlab.com [cdn.fraserlab.com]

Optimizing DPI-287 Concentration for Maximum Delta-Opioid Receptor Activation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing DPI-287 concentration for maximal delta-opioid receptor (DOR) activation. This guide includes detailed experimental protocols, quantitative data summaries, and visualizations of key cellular processes to facilitate successful and efficient experimentation.

Frequently Asked Questions (FAQs)

Q1: What is DPI-287 and why is it a significant compound for research?

A1: DPI-287 is a selective non-peptide agonist for the delta-opioid receptor (DOR).[1][2] Its significance lies in its potential to provide pain relief with a reduced risk of the severe side effects associated with traditional mu-opioid receptor agonists, such as respiratory depression and dependence.[1][2] The availability of the crystal structure of DPI-287 in complex with the DOR (PDB ID: 6PT3) provides a valuable tool for understanding its binding mechanism and for the structure-based design of new therapeutic agents.[1][2]

Q2: What is the binding affinity of DPI-287 for the delta-opioid receptor?

A2: DPI-287 exhibits a high binding affinity for the delta-opioid receptor, with a reported Ki value of approximately 0.39 nM.

Q3: What is the functional potency of DPI-287 in activating the delta-opioid receptor?

A3: In functional assays, such as those measuring the inhibition of cyclic AMP (cAMP), DPI-287 has demonstrated potent activation of the DOR. For the wild-type receptor, a half-maximal effective concentration (EC50) of approximately 0.060 nM has been reported.

Q4: How can I determine the optimal concentration of DPI-287 for my experiments?

A4: The optimal concentration of DPI-287 will depend on the specific experimental setup, including the cell type, receptor expression level, and the functional assay being used. It is recommended to perform a dose-response curve to determine the EC50 and maximal effect (Emax) in your specific system. A typical starting point for a dose-response curve could range from 1 pM to 1 µM.

Q5: What are the key signaling pathways activated by DPI-287?

A5: As a G-protein coupled receptor (GPCR) agonist, DPI-287 primarily signals through the Gi/o pathway. This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels. Additionally, like many GPCRs, DOR activation can also lead to the recruitment of β-arrestin, which can mediate receptor desensitization and internalization, as well as initiate G-protein independent signaling.

Quantitative Data Summary

The following tables summarize the binding affinity and functional potency of DPI-287 at the delta-opioid receptor based on available literature.

Table 1: Binding Affinity of DPI-287 at the Delta-Opioid Receptor

Parameter	Value	Receptor Type	Reference
Ki	0.39 nM	Human Delta-Opioid Receptor

Table 2: Functional Potency of DPI-287 in a cAMP Inhibition Assay

Parameter	Value	Cell Line	Receptor Type	Reference
EC50	0.060 nM	HEK293	Human Delta-Opioid Receptor (Wild-Type)

Note: Emax values are often normalized to a reference agonist and can vary between experiments. It is recommended to include a reference agonist in your experiments for comparison.

Experimental Protocols & Troubleshooting

This section provides detailed methodologies for key experiments to assess DPI-287 activity and a troubleshooting guide for common issues.

Protocol 1: cAMP Inhibition Assay

This assay measures the ability of DPI-287 to inhibit the production of cyclic AMP, a key second messenger in the Gi/o signaling pathway.

Materials:

• HEK293 cells stably expressing the human delta-opioid receptor

• DPI-287

• Forskolin (adenylyl cyclase activator)

• cAMP assay kit (e.g., HTRF, LANCE, or ELISA-based)

• Cell culture medium and supplements

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• 96- or 384-well microplates

Procedure:

• Cell Culture: Culture the DOR-expressing HEK293 cells to 80-90% confluency.

• Cell Plating: Seed the cells into the appropriate microplate at a density optimized for your assay kit. Allow cells to adhere overnight.

• Compound Preparation: Prepare a serial dilution of DPI-287 in assay buffer. The concentration range should span from picomolar to micromolar to generate a full dose-response curve.

• Assay: a. On the day of the experiment, remove the culture medium and replace it with assay buffer. b. Add the diluted DPI-287 to the wells and incubate for a pre-determined time (e.g., 15-30 minutes) at 37°C. c. Add a fixed concentration of forskolin to all wells (except for the basal control) to stimulate cAMP production. The concentration of forskolin should be optimized to produce a submaximal response. d. Incubate for a specified time (e.g., 15-30 minutes) at 37°C. e. Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for your chosen assay kit.

• Data Analysis: a. Plot the cAMP levels against the logarithm of the DPI-287 concentration. b. Fit the data using a sigmoidal dose-response curve (variable slope) to determine the EC50 and Emax values.

Troubleshooting Guide for cAMP Inhibition Assays

Issue	Possible Cause	Suggested Solution
No or low signal window	Low receptor expression.	Confirm receptor expression levels via Western blot or radioligand binding.
Inactive forskolin.	Use a fresh stock of forskolin and verify its activity.
Insufficient cell number.	Optimize cell seeding density.
High variability between replicates	Inconsistent cell plating.	Ensure a homogenous cell suspension and use a multichannel pipette for plating.
Pipetting errors.	Calibrate pipettes and use proper pipetting techniques.
Shift in EC50 value	Incorrect compound concentration.	Verify the concentration of your DPI-287 stock solution.
Presence of competing substances in the assay buffer.	Use a clean and well-defined assay buffer.

Protocol 2: β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated delta-opioid receptor, a key event in receptor desensitization and signaling.

Materials:

• Cells co-expressing the delta-opioid receptor and a β-arrestin fusion protein (e.g., PathHunter® β-arrestin assay)

• DPI-287

• Assay-specific detection reagents

• Cell culture medium and supplements

• Assay buffer

• White, opaque 96- or 384-well microplates

Procedure:

• Cell Plating: Plate the cells in the appropriate microplate and allow them to adhere overnight.

• Compound Addition: Prepare a serial dilution of DPI-287 in assay buffer and add it to the wells.

• Incubation: Incubate the plate for the recommended time (typically 60-90 minutes) at 37°C.

• Detection: Add the detection reagents according to the manufacturer's protocol.

• Measurement: Read the luminescence or fluorescence signal using a plate reader.

• Data Analysis: Plot the signal against the logarithm of the DPI-287 concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax.

Troubleshooting Guide for β-Arrestin Recruitment Assays

Issue	Possible Cause	Suggested Solution
High background signal	Overexpression of receptor or β-arrestin.	Optimize the expression levels of the fusion proteins.
Autoluminescence of compounds.	Screen compounds for autofluorescence/autoluminescence before the assay.
Low signal-to-background ratio	Suboptimal assay conditions.	Optimize incubation time and temperature.
Inefficient complementation of reporter fragments.	Ensure the use of a validated and robust assay system.

Visualizing Cellular Processes

The following diagrams, generated using Graphviz, illustrate key experimental workflows and signaling pathways involved in DPI-287's action.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

DPI-287 Experimental Solutions: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the handling and use of DPI-287 in experimental settings. The information is structured to address common challenges and questions related to solution preparation, stability, and analysis, aiming to ensure the integrity and reproducibility of your research.

Frequently Asked Questions (FAQs)

Q1: What is DPI-287 and what is its primary mechanism of action?

A1: DPI-287 is a potent and selective agonist for the delta-opioid receptor (DOR).[1] Its primary mechanism of action is to bind to and activate DORs, which are G protein-coupled receptors. This activation initiates a downstream signaling cascade that can modulate various physiological processes, including pain perception.

Q2: What are the key chemical features of DPI-287 I should be aware of?

A2: DPI-287 possesses a piperazine ring and a phenolic hydroxyl group.[1] These functional groups are important for its pharmacological activity but may also be susceptible to chemical degradation under certain conditions. The molecule's charge state, and therefore its behavior in solution, is influenced by pH.[1][2]

Q3: How should I store the solid form of DPI-287?

A3: While specific supplier recommendations should always be followed, solid DPI-287 should generally be stored in a cool, dry, and dark place. For long-term storage, keeping it at -20°C is advisable to minimize any potential degradation.

Q4: Can I prepare aqueous solutions of DPI-287 directly?

A4: Direct dissolution of DPI-287 in aqueous buffers may be challenging due to its likely limited water solubility. It is recommended to first prepare a concentrated stock solution in an appropriate organic solvent and then dilute it into your aqueous experimental buffer.

Q5: What is the recommended solvent for preparing DPI-287 stock solutions?

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation observed in the final experimental solution.	The concentration of DPI-287 exceeds its solubility limit in the aqueous buffer. The organic solvent from the stock solution is causing the compound to fall out of solution.	Decrease the final concentration of DPI-287. Reduce the volume of the organic stock solution added to the aqueous buffer (prepare a more concentrated stock if necessary, or a more dilute final solution). Ensure the final percentage of organic solvent in your aqueous solution is low (typically <1%).
Loss of compound activity over time in prepared solutions.	Degradation of DPI-287 in the experimental solution.	Prepare fresh solutions for each experiment. Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect solutions from light. Consider the pH of your buffer, as extreme pH values can promote degradation of phenolic and piperazine compounds.[3][4]
Inconsistent experimental results.	Inaccurate concentration of DPI-287 due to degradation or precipitation. Pipetting errors.	Verify the purity of your DPI-287 stock solution using an appropriate analytical method (see Experimental Protocols). Ensure complete dissolution of the compound when preparing solutions. Use calibrated pipettes and proper pipetting techniques.
Baseline drift or unexpected peaks in analytical chromatography (e.g., HPLC).	Contamination of the solvent or buffer. Degradation of DPI-287 in the analytical sample.	Use high-purity solvents and freshly prepared buffers. Analyze samples promptly after preparation. If degradation is suspected, analyze a freshly prepared standard to compare with the aged sample.

Experimental Protocols

Protocol 1: Preparation of DPI-287 Stock Solution

This protocol provides a general guideline for preparing a stock solution of DPI-287. The exact concentration may need to be adjusted based on the specific requirements of your experiment and the solubility of your particular batch of the compound.

Materials:

• DPI-287 (solid)

• Dimethyl sulfoxide (DMSO), anhydrous

• Vortex mixer

• Calibrated analytical balance

• Microcentrifuge tubes

Procedure:

• Allow the vial of solid DPI-287 to equilibrate to room temperature before opening to prevent condensation.

• Weigh the desired amount of DPI-287 using a calibrated analytical balance.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock solution concentration (e.g., 10 mM).

• Vortex the solution until the DPI-287 is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution, but avoid excessive heat.

• Visually inspect the solution to ensure there are no undissolved particles.

• Aliquot the stock solution into smaller volumes in microcentrifuge tubes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: General Guidelines for HPLC-UV Method Development for Purity Assessment

This protocol outlines a starting point for developing an HPLC-UV method to assess the purity of DPI-287. Optimization will be required.

Instrumentation and Columns:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase Preparation:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) or Formic acid in water

• Mobile Phase B: Acetonitrile

• Filter and degas all mobile phases before use.

Chromatographic Conditions (Starting Point):

Parameter	Condition
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection Wavelength	Scan for optimal wavelength (e.g., 200-400 nm); start with ~280 nm due to the phenolic group.
Gradient	10-90% B over 20 minutes

Procedure:

• Prepare a standard solution of DPI-287 in the mobile phase or a compatible solvent at a known concentration (e.g., 1 mg/mL in DMSO, then dilute).

• Inject the standard solution and monitor the chromatogram.

• Optimize the mobile phase composition and gradient to achieve a sharp, symmetrical peak for DPI-287 with a reasonable retention time.

• Assess the purity by integrating the area of the main peak and any impurity peaks.

Visualizations

Caption: Simplified signaling pathway of DPI-287 via the delta-opioid receptor.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Stability of Synthetic Piperazines in Human Whole Blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: DPI-287 Molecular Dynamics Simulations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering common issues during molecular dynamics (MD) simulations of the delta-opioid receptor (DOR) agonist, DPI-287.

Frequently Asked Questions (FAQs)

Q1: What is DPI-287 and why is it studied using molecular dynamics simulations?

A1: DPI-287 is a selective agonist for the delta-opioid receptor (DOR), a G protein-coupled receptor (GPCR) involved in pain perception.[1] It is of research interest because it exhibits antidepressant-like effects and produces fewer convulsions compared to other drugs in its class.[1] Molecular dynamics simulations are employed to investigate the binding mechanisms of DPI-287 to the DOR at an atomic level, providing insights into its selectivity and functional activity that can aid in the development of novel pain therapeutics with improved side-effect profiles.[2][3][4]

Q2: Where can I find a starting structure for my DPI-287/DOR simulation?

A2: The crystal structure of the human delta-opioid receptor in an active state, complexed with DPI-287, is available in the Protein Data Bank (PDB) under the accession code 6PT3 .[2][3] This structure provides an excellent starting point for setting up your MD simulation.

Q3: Which force field should I use for simulating the DPI-287/DOR complex?

A3: The choice of force field is critical for the accuracy of your simulation. For the protein component (DOR), standard protein force fields such as AMBER or CHARMM are commonly used. For the ligand, DPI-287, it is crucial to use well-parameterized force fields. The OPLS3 force field has been successfully used in published studies for DPI-287 simulations.[2] Alternatively, the General Amber Force Field (GAFF) can be used, but it is essential to verify the accuracy of the parameters, particularly the partial charges and dihedral terms.

Troubleshooting Guide

Issue 1: Ligand (DPI-287) Unbinding or Excessive Movement in the Binding Pocket

Symptoms:

• The RMSD of the ligand with respect to the binding pocket shows large fluctuations or a steady increase throughout the simulation.

• Visual inspection of the trajectory shows the ligand diffusing away from the binding pocket.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Incorrect Initial Docking Pose	Even when starting from a crystal structure, slight adjustments to the ligand's position might be necessary. Consider re-docking DPI-287 into the 6PT3 structure. A successful re-docking should yield a pose with a low RMSD (< 1.0 Å) compared to the crystal structure pose.[2][3]
Inadequate System Equilibration	A multi-stage equilibration protocol is crucial. First, equilibrate the solvent and ions with restraints on the protein and ligand. Then, gradually release the restraints on the protein backbone, side chains, and finally the ligand.
Poor Ligand Parameterization	Inaccurate force field parameters for DPI-287 can lead to unrealistic interactions. If using GAFF, consider performing quantum mechanics calculations to derive more accurate partial charges (e.g., using the RESP or Merz-Kollman methods). Validate dihedral parameters against quantum mechanical energy profiles.
Insufficient Sampling	The observed unbinding might be a genuine representation of a low binding affinity in the context of the simulation parameters. However, it could also be an artifact of limited simulation time. Consider running longer simulations or employing enhanced sampling techniques like metadynamics or umbrella sampling to explore the binding energy landscape more thoroughly.

Issue 2: Instability of the G Protein-Coupled Receptor (DOR)

Symptoms:

• The protein backbone RMSD increases significantly and does not plateau during the simulation.

• Visual inspection reveals unfolding or significant distortion of the transmembrane helices.

Possible Causes and Solutions:

Cause	Troubleshooting Steps
Improper Membrane Setup	GPCRs like the DOR are membrane proteins and require a proper lipid bilayer environment for stability. Ensure the protein is correctly embedded in a pre-equilibrated membrane model (e.g., POPC). The membrane thickness and orientation should be appropriate for the receptor.
Inadequate Equilibration of the Protein-Membrane System	The equilibration process for a membrane protein system is more complex than for a soluble protein. Allow for sufficient equilibration time for the lipids to pack around the protein before releasing restraints on the protein itself.
Missing or Incorrect Disulfide Bonds	Ensure that any disulfide bonds present in the DOR structure are correctly defined in your simulation topology. For the DOR, this is particularly important for the extracellular loops.
Protonation States of Titratable Residues	The protonation states of residues like histidine, aspartic acid, and glutamic acid can significantly impact protein stability. Use tools like PROPKA or H++ to predict the pKa values of these residues at the simulation pH and set their protonation states accordingly.

Experimental Protocols

A detailed methodology for a molecular dynamics simulation of the DPI-287/DOR complex can be adapted from the work of Dean et al. (2023).[2][3]

1. System Preparation:

• Protein Preparation: Start with the PDB structure 6PT3. Use a protein preparation wizard (e.g., in Maestro/Schrödinger) to add hydrogens, assign bond orders, create disulfide bonds, and cap the termini.

• Ligand Parameterization: Generate force field parameters for DPI-287. For OPLS3, this can be done using tools like LigPrep. For GAFF, use antechamber and parmchk2 from the AmberTools suite.

• Membrane Embedding: Embed the prepared protein-ligand complex into a pre-equilibrated POPC lipid bilayer.

• Solvation and Ionization: Solvate the system with a suitable water model (e.g., TIP3P) and add ions (e.g., Na+ and Cl-) to neutralize the system and achieve a physiological concentration (e.g., 0.15 M).

2. Simulation Protocol:

• Minimization: Perform a series of energy minimization steps, gradually removing restraints on the system.

  • Minimize with restraints on all heavy atoms of the protein and ligand.

  • Minimize with restraints on the protein backbone and ligand.

  • Minimize the entire system without restraints.

• Equilibration: Conduct a multi-stage equilibration in the NVT and then NPT ensembles.

  • NVT equilibration with restraints on the protein and ligand heavy atoms.

  • NPT equilibration with restraints on the protein and ligand heavy atoms.

  • NPT equilibration with restraints on the protein backbone.

  • Unrestrained NPT equilibration.

• Production Run: Perform the production MD simulation in the NPT ensemble for the desired length of time (e.g., 100 ns or longer).

Visualizations

Below are diagrams illustrating key workflows and concepts in DPI-287 molecular dynamics simulations.

Caption: A typical workflow for a molecular dynamics simulation of the DPI-287/DOR complex.

Caption: Troubleshooting logic for DPI-287 unbinding issues in MD simulations.

References

• 1. Can molecular dynamics simulations improve the structural accuracy and virtual screening performance of GPCR models? | PLOS Computational Biology [journals.plos.org]
• 2. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Refining DPI-287 Docking Poses

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately refining the docking pose of DPI-287, a selective delta-opioid receptor (DOR) agonist.

Troubleshooting Guide: Common Issues in DPI-287 Docking

Q1: My docking software produces a DPI-287 pose that is significantly different from the crystal structure (PDB ID: 6PT3). What could be the cause?

A1: Several factors can contribute to inaccurate docking poses. Here’s a systematic troubleshooting approach:

• Receptor Preparation: Ensure the DOR structure was correctly prepared. This includes adding hydrogen atoms, assigning correct protonation states for titratable residues (especially important for histidine residues in the binding pocket), and removing any co-solvents or molecules not relevant to the binding interaction.

• Ligand Preparation: The 3D structure of DPI-287 must be accurate. Use a robust method to generate low-energy conformers. Ensure the correct protonation state of the tertiary amine in DPI-287, as this is crucial for its interaction within the binding site.[1]

• Docking Protocol Validation: A critical step is to validate your docking protocol by redocking the co-crystallized DPI-287 from PDB ID 6PT3 back into the receptor.[1][2] A root-mean-square deviation (RMSD) of less than 2.0 Å between the docked pose and the crystal structure pose is generally considered a successful validation.[3] If the RMSD is high, your docking parameters (e.g., search space, scoring function) may need optimization.

• Scoring Function Limitations: Be aware that scoring functions are approximations of binding affinity and may not always correctly rank the native pose as the top solution.[4] It's advisable to visually inspect the top-ranked poses and consider their interactions with key residues in the DOR binding pocket.

Q2: The docking score for my DPI-287 pose is poor, even though it appears visually correct. How should I interpret this?

A2: Docking scores can sometimes be misleading.[5] A visually plausible pose with key interactions is often more significant than the score alone.

• Focus on Key Interactions: For DPI-287 in the DOR, critical interactions include those with residues like D128, Y129, and H278.[6][7] The N,N-diethylbenzamide moiety also forms important hydrophobic contacts.[6] Ensure your docked pose recapitulates these interactions.

• Consider Multiple Scoring Functions: Different docking programs use different algorithms and scoring functions.[4] Using a consensus approach by docking with multiple software packages can provide more robust results.

• Post-Docking Refinement: A low score might indicate that the initial rigid docking is insufficient. Techniques like induced-fit docking or molecular dynamics (MD) simulations can refine the pose and provide a more accurate estimation of binding energy.

Q3: How can I account for receptor flexibility during DPI-287 docking?

A3: Receptor flexibility is a known challenge in molecular docking.[8] Here are two common approaches:

• Ensemble Docking: Instead of using a single rigid receptor structure, you can perform docking against an ensemble of receptor conformations. These conformations can be generated from molecular dynamics simulations of the apo receptor or from different crystal structures if available.[9][10][11]

• Induced-Fit Docking (IFD): IFD protocols allow for side-chain flexibility of the receptor during the docking process. This can be particularly important for accurately modeling the binding of ligands that induce conformational changes in the receptor.

Frequently Asked Questions (FAQs)

Q1: What is the PDB ID for the crystal structure of the delta-opioid receptor (DOR) in complex with DPI-287?

A1: The PDB ID is 6PT3 .[7][12][13] This structure represents the active state of the human DOR.[1][2]

Q2: What are the key binding interactions of DPI-287 with the delta-opioid receptor?

A2: The binding of DPI-287 to the DOR is characterized by several key interactions:

• Polar Network: The basic amine of DPI-287 is involved in a polar network.[6]

• Water-Mediated Interactions: Water molecules can mediate interactions between DPI-287 and residues such as H278 and Y129.[6]

• Hydrophobic Contacts: The N,N-diethylbenzamide moiety of DPI-287 engages in multiple hydrophobic contacts within a pocket formed by V281, F280, W284, and L300.[6]

Q3: What is a good RMSD value when validating a docking protocol by redocking DPI-287?

A3: A root-mean-square deviation (RMSD) of ≤ 2.0 Å between the heavy atoms of the docked ligand and the crystallographic ligand is generally considered a successful validation.[3] One study reported an RMSD of 0.47 Å when redocking DPI-287 into the 6PT3 crystal structure, indicating a highly accurate docking protocol.[1][2]

Q4: How can molecular dynamics (MD) simulations improve the accuracy of my DPI-287 docking pose?

A4: MD simulations offer a powerful method for refining and validating docking poses by allowing for full flexibility of both the ligand and the receptor in a simulated physiological environment.[8] Starting an MD simulation with the docked pose of the DPI-287-DOR complex can help to:

• Assess Pose Stability: If the docked pose is stable throughout the simulation and maintains key interactions, it increases confidence in its accuracy.

• Refine Side-Chain Orientations: The simulation allows receptor side chains to adjust to the ligand, potentially leading to a more realistic binding conformation.

• Calculate Binding Free Energy: More advanced calculations, such as MM/PBSA or MM/GBSA, can be performed on the MD trajectory to estimate the binding free energy, which can be a more reliable metric than the initial docking score.[9]

Quantitative Data Summary

Table 1: DPI-287 Binding Affinity and Docking Metrics

Parameter	Value	Receptor	Source
Ki	0.39 ± 0.12 nM	Human δ-opioid receptor	[6]
Redocking RMSD	0.47 Å	Human δ-opioid receptor (6PT3)	[1][2]
Docking Score	-8.6 kcal/mol	Human δ-opioid receptor (6PT3)	[1][2]

Experimental Protocols

Protocol 1: Validation of Docking Protocol by Redocking DPI-287

This protocol outlines the steps to validate a molecular docking workflow by redocking the co-crystallized DPI-287 ligand into the active site of the delta-opioid receptor (PDB ID: 6PT3).

Methodology:

• Obtain Structures: Download the crystal structure of the DPI-287-DOR complex (PDB ID: 6PT3) from the Protein Data Bank.

• Separate Ligand and Receptor:

  • Extract the coordinates of DPI-287 and save it as a separate PDB file.

  • Remove the ligand and any water molecules or other non-protein atoms from the receptor PDB file.

• Prepare the Receptor:

  • Use a protein preparation tool (e.g., from Schrödinger, MOE, or AutoDockTools) to:

    • Add hydrogen atoms.

    • Assign bond orders.

    • Correct any missing side chains or atoms.

    • Optimize the hydrogen-bonding network.

    • Perform a restrained energy minimization to relieve any steric clashes.

• Prepare the Ligand:

  • Use a ligand preparation tool (e.g., LigPrep) to:

    • Generate possible ionization and tautomeric states at a physiological pH (e.g., 7.4).

    • Generate a low-energy 3D conformation.

• Define the Binding Site:

  • Define the docking grid or search space based on the position of the co-crystallized DPI-287. A common approach is to create a grid box centered on the ligand with a size that encompasses the entire binding pocket (e.g., a 20x20x20 Å box).

• Perform Docking:

  • Use your chosen docking software (e.g., Glide, AutoDock Vina, GOLD) to dock the prepared DPI-287 ligand back into the prepared receptor, using the defined binding site.

• Analyze Results:

  • Calculate the root-mean-square deviation (RMSD) between the docked pose of DPI-287 and the original crystallographic pose.

  • A successful validation is typically indicated by an RMSD ≤ 2.0 Å.

Protocol 2: Refinement of DPI-287 Docking Pose using Molecular Dynamics (MD) Simulation

This protocol describes a general workflow for refining a docked pose of DPI-287 in the delta-opioid receptor using MD simulation.

Methodology:

• System Preparation:

  • Start with the docked complex of DPI-287 and the DOR.

  • Embed the complex in a lipid bilayer (e.g., POPC) to mimic the cell membrane.

  • Solvate the system with an appropriate water model (e.g., TIP3P) and add counter-ions to neutralize the system.

• Energy Minimization:

  • Perform a series of energy minimization steps to remove any steric clashes. Typically, the protein and ligand are first held fixed while the water and ions are minimized, followed by minimization of the entire system.

• Equilibration:

  • Gradually heat the system to the target temperature (e.g., 310 K) under constant volume (NVT ensemble).

  • Switch to a constant pressure ensemble (NPT) and equilibrate the system until properties like density and pressure stabilize. Positional restraints on the protein and ligand are often gradually released during equilibration.

• Production Run:

  • Run the production MD simulation for a sufficient length of time (e.g., 100-1000 ns) to sample the conformational space of the complex.[2]

• Trajectory Analysis:

  • Analyze the trajectory to assess the stability of the DPI-287 binding pose. Key analyses include:

    • RMSD: Monitor the RMSD of the ligand and protein backbone over time.

    • Hydrogen Bonds: Analyze the formation and duration of hydrogen bonds between DPI-287 and the receptor.

    • Interaction Fingerprints: Monitor the key interactions with binding site residues throughout the simulation.

  • Cluster the ligand poses from the trajectory to identify the most representative binding conformation.

Visualizations

Caption: Troubleshooting workflow for inaccurate DPI-287 docking poses.

Caption: Workflow for refining a docking pose with MD simulation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Molecular Docking Results Analysis and Accuracy Improvement - Creative Proteomics [iaanalysis.com]
• 5. youtube.com [youtube.com]
• 6. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Ten quick tips to perform meaningful and reproducible molecular docking calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. rcsb.org [rcsb.org]
• 13. dreamstime.com [dreamstime.com]

Technical Support Center: Delta-Opioid Receptor Agonist Convulsive Side Effects

Welcome to the technical support center for researchers working with delta-opioid receptor (δOR) agonists. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize and understand the convulsive side effects that may be encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why do some delta-opioid receptor agonists induce seizures while others do not?

A1: The convulsive potential of a δOR agonist is not linked to its primary therapeutic effects, such as analgesia, but rather to its specific signaling properties.[1][2] The phenomenon of "biased agonism" or "functional selectivity" is key.[3][4] This means that different agonists, upon binding to the δOR, can stabilize distinct receptor conformations that preferentially activate certain downstream signaling pathways over others.[5] Agonists like SNC80, which are potent inducers of convulsions, are often strong recruiters of the β-arrestin signaling pathway.[6][7][8][9] In contrast, agonists with low or no convulsive activity, such as ADL5859, ARM390, and KNT-127, tend to be weaker recruiters of β-arrestin and may be considered G-protein-biased.[4][6][9]

Q2: What is the role of β-arrestin in mediating δOR agonist-induced seizures?

A2: Research suggests a strong correlation between an agonist's ability to recruit β-arrestin 2 and its seizure-inducing intensity.[6][7] While the precise mechanism is still under investigation, studies have shown that δOR agonists known to cause strong seizures are effective at recruiting β-arrestin.[8] Interestingly, the relationship is complex; mice lacking β-arrestin 2 still experience SNC80-induced seizures, while seizures are enhanced in β-arrestin 1 knockout mice, suggesting a protective role for β-arrestin 1.[6]

Q3: Which brain regions are primarily involved in δOR agonist-induced convulsions?

A3: The hippocampus and cortex are two key brain regions implicated in the generation of δOR agonist-induced seizures.[1] The hippocampus is known to have high δOR expression.[6] Studies have demonstrated that SNC80-induced seizures are linked to the activation of δORs on forebrain GABAergic neurons, leading to their inhibition and subsequent network hyperexcitability.[4] Deletion of δORs specifically in these neurons abolishes the convulsive effects of SNC80.[4]

Q4: Can tolerance develop to the convulsive effects of δOR agonists?

A4: Yes, tolerance to the convulsive effects of δOR agonists like SNC80 has been shown to develop rapidly with repeated administration.[3] This suggests that the mechanisms underlying the convulsive effects are subject to neuroadaptive changes.

Q5: Are the convulsive effects observed in animal models translatable to humans?

A5: The translatability of preclinical seizure data to human risk is not yet fully understood.[1] While agonists like SNC80 have shown convulsive effects in rodents and rhesus monkeys, others that reached clinical trials, such as ADL5859 and AZD2327, were reported to have a low propensity for inducing seizures at therapeutic doses.[1][9][10] It is a critical consideration in drug development, and careful dose-escalation studies are essential in clinical trials.

Troubleshooting Guides

Issue 1: Unexpected convulsive behavior observed after agonist administration.

• Possible Cause 1: Agonist Selection. The agonist you are using may have a known pro-convulsive profile. Agonists structurally similar to SNC80 or BW373U86 are more likely to induce seizures.[1][11]

  • Troubleshooting Step: Review the literature for your specific agonist. If it is known to be pro-convulsive, consider switching to an agonist with a lower seizure liability, such as ADL5859 or ARM390.[4][6][8]

• Possible Cause 2: Dose and Route of Administration. The dose and the speed of administration can significantly influence the likelihood of seizures.[1] A rapid intravenous infusion of SNC80 is more likely to cause convulsions than a slower infusion or intraperitoneal injection.[1]

  • Troubleshooting Step: Perform a dose-response study to find the minimal effective dose for your desired therapeutic effect. If possible, use a slower route of administration (e.g., subcutaneous instead of intravenous) to reduce peak brain concentration.

• Possible Cause 3: Animal Strain/Species. There can be species and strain differences in susceptibility to drug-induced seizures.[10]

  • Troubleshooting Step: Check if the animal model you are using is particularly sensitive. If feasible, compare responses in a different strain or species.

Issue 2: Difficulty dissociating therapeutic effects from convulsive side effects.

• Possible Cause: Overlapping Efficacy Profiles. The dose required for the desired therapeutic effect (e.g., analgesia) might be close to the dose that induces convulsions.

  • Troubleshooting Step 1: Utilize Biased Agonists. Select agonists that are G-protein biased and have been shown to separate therapeutic effects from seizure liability.[6][9] Examples include KNT-127 and PN6047.[6][9]

  • Troubleshooting Step 2: Co-administration with Modulators. While still an area of active research, exploring co-administration with agents that might selectively dampen the pro-convulsive signaling pathways could be a future strategy. For instance, inhibiting the PI3K/AKT/mTOR pathway has shown some potential in attenuating seizure duration in specific genetic models.[6]

Data Presentation: Convulsive Profile of δOR Agonists

Agonist	Chemical Class	Convulsive Potential in Rodents	Typical Dose Range for Seizures (Mice)	β-Arrestin 2 Recruitment Efficacy	Reference
SNC80	Piperazinyl-benzamide	High	9 - 32 mg/kg (i.p.)	High	[1][4][6]
BW373U86	Piperazinyl-benzamide	High	1 - 10 mg/kg (s.c.)	High	[1]
ADL5859	Benzamide	Low / None	No convulsions up to 300 mg/kg (p.o.)	Moderate	[1][4][6]
ARM390	-	Low / None	No convulsions at 10 mg/kg (p.o.)	Moderate	[4][6]
KNT-127	-	None Reported	-	Low	[6][9]
AZD2327	Piperazinyl-benzamide	Low (can lower seizure threshold)	No convulsions up to 50 mg/kg (rats)	Moderate-High	[1]

Experimental Protocols

Protocol 1: Assessment of Convulsive Behavior in Mice

This protocol is used to quantify the convulsive effects of a δOR agonist.

• Animal Preparation: Use male and female C57BL/6 mice.[6] House animals in a controlled environment with a standard light/dark cycle. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).[6]

• Drug Administration: Dissolve the δOR agonist in a suitable vehicle (e.g., saline, DMSO). Administer the drug via the desired route (e.g., intraperitoneal injection, oral gavage).[1][4][6] Include a vehicle-only control group.

• Behavioral Observation: Immediately after injection, place the mouse in a transparent observation chamber. Record the animal's behavior for a set period (e.g., 60-180 minutes).[6]

• Seizure Scoring: Score the observed behaviors using a modified Racine scale at regular intervals (e.g., every 5 minutes).

  • Score 0: No response

  • Score 1: Immobility, staring

  • Score 2: Facial jerking, head nodding

  • Score 3: Myoclonic jerks of the forelimbs

  • Score 4: Rearing with forelimb clonus

  • Score 5: Rearing and falling, loss of posture

  • Score 6: Tonic-clonic seizure

• Data Analysis: Calculate the maximum seizure score reached for each animal and the duration of seizure activity. The area under the curve (AUC) for seizure score over time can also be calculated for quantitative comparison.[6]

Protocol 2: In Vitro β-Arrestin Recruitment Assay

This protocol assesses the potential of a δOR agonist to engage the β-arrestin pathway, a key indicator of convulsive potential.

• Cell Line: Use a cell line (e.g., CHO, U2OS) stably expressing the human delta-opioid receptor (hδOR) and a β-arrestin 2 reporter system (e.g., Enzyme Fragment Complementation).[11]

• Compound Preparation: Prepare a serial dilution of the test agonist and a reference agonist (e.g., SNC80, Leu-enkephalin).

• Assay Procedure:

  • Plate the cells in an appropriate assay plate.

  • Add the diluted compounds to the cells.

  • Incubate for a specified period (e.g., 90 minutes) at 37°C.

  • Add the detection reagents for the reporter system.

  • Read the signal (e.g., luminescence) on a plate reader.

• Data Analysis: Plot the response against the log of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the potency (EC50) and efficacy (Emax) for β-arrestin 2 recruitment. Compare these values to the reference agonist.[6]

Visualizations

Caption: Biased agonism at the delta-opioid receptor.

Caption: Workflow for assessing convulsive liability.

References

• 1. Receptor expression and signaling properties in the brain, and structural ligand motifs that contribute to delta opioid receptor agonist-induced seizures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Behavioral effects of delta-opioid receptor agonists: potential antidepressants? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The delta opioid receptor: an evolving target for the treatment of brain disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Delta opioid receptors expressed in forebrain GABAergic neurons are responsible for SNC80-induced seizures - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biased ligands at opioid receptors: Current status and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploration of beta-arrestin isoform signaling pathways in delta opioid receptor agonist-induced convulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Exploration of beta-arrestin isoform signaling pathways in delta opioid receptor agonist-induced convulsions [ouci.dntb.gov.ua]
• 8. Frontiers | Exploration of beta-arrestin isoform signaling pathways in delta opioid receptor agonist-induced convulsions [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. Electroencephalographic and convulsant effects of the delta opioid agonist SNC80 in rhesus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Studies on the biased signalling of some novel delta opioid receptor agonists - Nottingham ePrints [eprints.nottingham.ac.uk]

Technical Support Center: DPI-287 In Vitro Binding Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing in vitro binding assays for DPI-287, with a specific focus on the critical role of pH.

Frequently Asked Questions (FAQs)

Q1: What is DPI-287 and what is its primary target?

A1: DPI-287 is a selective agonist for the delta-opioid receptor (DOR), with a high binding affinity, exhibiting a Ki value of 0.39 nM.[1] It is an experimental compound utilized in pain research.[1] The crystal structure of DPI-287 in complex with the active human DOR has been resolved, providing a basis for further structural and computational studies.[2][3][4]

Q2: Why is pH a critical parameter in my DPI-287 binding assay?

A2: The pH of the assay buffer is a critical factor that can significantly influence the binding affinity between a ligand and its receptor.[5][6][7] Variations in pH can alter the protonation states of ionizable groups on both the DPI-287 molecule and the delta-opioid receptor.[5][6] These changes can affect the electrostatic interactions, hydrogen bonding, and overall conformation of the binding pocket, thereby impacting the binding affinity.[5] While many computational studies on DPI-287 binding to the DOR have been conducted at a physiological pH of 7.0, this may not be the optimal pH for a specific in vitro binding experiment.[2][3][8]

Q3: What is a good starting pH for a DPI-287 binding assay?

A3: A common starting point for in vitro binding assays is a buffer with a pH in the physiological range, typically between 7.2 and 7.4.[5] Buffers such as HEPES and Phosphate-Buffered Saline (PBS) are frequently used for this purpose.[9][10] Computational studies on DPI-287 have often optimized the receptor's charge state at pH 7, suggesting this is a reasonable starting point for experimental work.[2][3][8] However, empirical determination of the optimal pH for your specific assay conditions is highly recommended.

Troubleshooting Guide: Optimizing pH for DPI-287 Binding

If you are experiencing low binding affinity, high non-specific binding, or poor reproducibility in your DPI-287 binding assays, consider optimizing the pH of your binding buffer.

Issue: Low or No Specific Binding of DPI-287

Possible Cause	Troubleshooting Steps
Suboptimal pH: The pH of the binding buffer may not be optimal for the interaction between DPI-287 and the delta-opioid receptor.	1. Perform a pH titration experiment: Prepare a series of binding buffers with a range of pH values (e.g., from 6.0 to 8.5 in 0.5 unit increments). 2. Run the binding assay at each pH, keeping all other parameters constant. 3. Plot the specific binding against the pH to determine the optimal pH for your assay.
Incorrect Buffer Composition: Other components of the buffer, such as ionic strength, may be interfering with binding.	1. Ensure your buffer composition is appropriate for a binding assay. A typical binding buffer includes a buffering agent (e.g., HEPES, Tris), salts (e.g., NaCl), and additives to reduce non-specific binding.[9][10] 2. Once the optimal pH is determined, you can further optimize the salt concentration.

Issue: High Non-Specific Binding

Possible Cause	Troubleshooting Steps
pH-induced Protein Aggregation: The pH may be causing the receptor preparation to aggregate, leading to increased non-specific binding.	1. Visually inspect the receptor preparation at different pH values for any signs of precipitation. 2. Consider including a mild, non-ionic detergent (e.g., 0.01% Triton X-100) in your binding buffer to reduce aggregation.[9]
Electrostatic Interactions: The pH may be promoting non-specific electrostatic interactions between DPI-287 and other components of the assay.	1. After determining the optimal pH for specific binding, assess the non-specific binding at that pH. 2. If non-specific binding is still high, you can try adjusting the ionic strength of the buffer by varying the salt concentration (e.g., NaCl from 50 mM to 200 mM).

Experimental Protocols

Protocol 1: Preparation of a Standard Binding Buffer (pH 7.4)

This protocol describes the preparation of a basic binding buffer that can be used as a starting point for DPI-287 binding assays.

Materials:

• HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid)

• NaCl (Sodium Chloride)

• MgCl2 (Magnesium Chloride)

• BSA (Bovine Serum Albumin)

• Ultrapure water

• pH meter

• Sterile filtration unit (0.22 µm)

Procedure:

• To prepare 1 L of 10X stock solution of HEPES buffer (0.5 M), dissolve 119.15 g of HEPES in 800 mL of ultrapure water.

• Adjust the pH to 7.4 with 10 M NaOH.

• Bring the final volume to 1 L with ultrapure water.

• To prepare 1 L of working binding buffer (50 mM HEPES, 100 mM NaCl, 10 mM MgCl2, 0.1% BSA, pH 7.4):

  • 100 mL of 10X HEPES stock (0.5 M)

  • 20 mL of 5 M NaCl stock

  • 10 mL of 1 M MgCl2 stock

  • 1 g of BSA

  • Add ultrapure water to a final volume of 1 L.

• Verify the pH is 7.4 and adjust if necessary.

• Sterile filter the buffer using a 0.22 µm filter and store at 4°C.

Protocol 2: pH Optimization Experiment for DPI-287 Binding

This protocol provides a framework for determining the optimal pH for your DPI-287 binding assay.

Materials:

• DPI-287

• Radiolabeled or fluorescently-labeled competing ligand for DOR

• Membrane preparation or purified delta-opioid receptor

• Binding buffers prepared at various pH values (e.g., pH 6.0, 6.5, 7.0, 7.5, 8.0, 8.5)

• Scintillation vials and cocktail (for radioligand binding) or a fluorescence plate reader

• Filtration apparatus

Procedure:

• Prepare a series of binding buffers with varying pH values as described in Protocol 1, adjusting the final pH of each buffer accordingly.

• For each pH to be tested, set up triplicate tubes for total binding, non-specific binding, and experimental binding with DPI-287.

• Total Binding: Add the labeled ligand and receptor preparation to the binding buffer.

• Non-specific Binding: Add the labeled ligand, receptor preparation, and a high concentration of a non-labeled competing ligand to the binding buffer.

• Experimental Binding: Add the labeled ligand, receptor preparation, and varying concentrations of DPI-287 to the binding buffer.

• Incubate all tubes at the desired temperature for a sufficient time to reach equilibrium.

• Separate the bound and free ligand by rapid filtration through glass fiber filters.

• Wash the filters quickly with ice-cold wash buffer.

• Quantify the bound ligand for each tube.

• Calculate the specific binding at each pH: Specific Binding = Total Binding - Non-specific Binding.

• Plot the specific binding as a function of pH to identify the optimal pH.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rcsb.org [rcsb.org]
• 5. quora.com [quora.com]
• 6. The Role of Protonation States in Ligand-Receptor Recognition and Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pH Regulates Ligand Binding to an Enzyme Active Site by Modulating Intermediate Populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A guide to simple, direct, and quantitative in vitro binding assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of DPI-287 with Delta-Opioid Receptor (DOR) Mutants

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering challenges in the crystallization of the delta-opioid receptor (DOR) mutants in complex with the selective agonist DPI-287.

Frequently Asked Questions (FAQs)

Q1: Why is crystallizing the DOR-DPI-287 complex so challenging?

A1: Crystallizing any G protein-coupled receptor (GPCR) like DOR is inherently difficult due to their flexibility and instability in detergent solutions.[1][2] GPCRs exist in multiple conformational states, and isolating a homogenous population for crystallization is a major hurdle.[3][4] The presence of the ligand DPI-287 helps to stabilize a specific active conformation, but challenges related to protein expression, purification, and the formation of well-ordered crystal lattices remain.[3][5][6]

Q2: A crystal structure of the active DOR with DPI-287 already exists (PDB ID: 6PT3). Can't I just replicate those conditions?

A2: While the published structure provides an excellent starting point, direct replication can be difficult. The successful crystallization of the DOR-DPI-287 complex involved a thermostabilized receptor construct with several point mutations.[7] Your specific DOR mutant may have different stability and expression characteristics, requiring optimization of the entire process from protein engineering to crystallization screening.[8][9]

Q3: What is the role of DPI-287 in the crystallization process?

A3: DPI-287 is a selective agonist for the delta-opioid receptor.[10] In the context of crystallization, its primary role is to bind to the receptor and stabilize it in a specific active conformation.[5][6] This conformational homogeneity is crucial for the formation of a well-ordered crystal lattice.[3] Molecular dynamics simulations have shown that DPI-287 binding maintains the stability of the active DOR conformation.[10]

Q4: Are there specific types of DOR mutants that are more amenable to crystallization with DPI-287?

A4: Mutants with enhanced thermostability are generally more successful in crystallization trials.[8][11] The published structure of the DOR-DPI-287 complex utilized a construct with nine thermostabilizing mutations.[7] Introducing mutations that reduce flexibility in loops or enhance intramolecular contacts can significantly improve the chances of obtaining crystals.[3][12] However, it is crucial to ensure that these mutations do not negatively impact DPI-287 binding or the overall structural integrity of the receptor.[13]

Troubleshooting Guide

Problem 1: Low expression or poor stability of the DOR mutant.

Symptom	Possible Cause	Suggested Solution
Low protein yield after expression.	The mutation destabilizes the receptor, leading to misfolding and degradation.[14]	- Introduce known thermostabilizing mutations from successful GPCR crystallization studies.[8][9][11]- Co-express with chaperones to aid in proper folding.- Optimize expression conditions (e.g., lower temperature, different cell line).
Protein precipitates during purification.	The detergent used is not optimal for the mutant's stability.[15] The mutant is inherently unstable.	- Screen a panel of detergents for solubilization and purification.[16]- Add cholesterol or its analogues (e.g., CHS) to the buffer to mimic the native membrane environment.[17]- Introduce thermostabilizing mutations.[3][18]
Aggregation observed during size-exclusion chromatography.	The protein is not monodisperse, indicating instability or improper folding.	- Add DPI-287 early in the purification process to stabilize the desired conformation.[5]- Optimize the buffer composition (pH, salt concentration, additives).- Consider using a fusion partner like T4 Lysozyme (T4L) or BRIL to increase stability and provide a larger hydrophilic surface for crystal contacts.[2]

Problem 2: No crystal hits or only microcrystals are obtained.

Symptom	Possible Cause	Suggested Solution
No crystals form after extensive screening.	The protein concentration is too low. The protein is conformationally heterogeneous. The crystallization space has not been adequately sampled.	- Concentrate the protein to a higher level (typically >10 mg/mL).- Ensure the protein is saturated with DPI-287.- Use the lipidic cubic phase (LCP) method, which is often more successful for GPCRs.[19][20][21]- Screen a wider range of crystallization conditions (precipitants, pH, temperature).
Only small, poorly diffracting crystals are observed.	Crystal growth is suboptimal. Crystal packing is disordered.	- Optimize the initial hit conditions by fine-screening the precipitant and salt concentrations.- Try microseeding with crushed crystals from the initial hit.- Experiment with different lipids if using the LCP method.[22]

Quantitative Data Summary

The following table summarizes the effects of representative thermostabilizing mutations on GPCRs, which can be adapted for DOR mutants. The specific quantitative impact on DOR with DPI-287 would require experimental determination.

Mutation Type	Example (from other GPCRs)	Observed Effect	Potential Impact on DOR-DPI-287 Crystallization
Increased Thermostability	β1AR-m23 (6 mutations)	Increased melting temperature by 21°C.[23]	Enhanced stability of the DOR mutant during purification and crystallization, leading to a higher probability of forming well-ordered crystals.
Reduced Flexibility	Truncation of flexible loops/termini	Improved crystallization propensity.[23]	May reduce conformational heterogeneity of the DOR mutant, favoring a single conformation for crystallization.
Enhanced Hydrophilic Surface	Fusion with T4L or BRIL	Facilitated crystal contact formation.[2]	Provides a larger, more rigid, and hydrophilic surface to promote the formation of a crystal lattice for the DOR-DPI-287 complex.

Experimental Protocols

Protocol 1: Expression and Purification of DOR Mutants

• Expression:

  • Clone the gene for the DOR mutant into a suitable expression vector (e.g., baculovirus for insect cells or a mammalian expression vector).

  • For enhanced stability and purification, consider N-terminal fusion with a FLAG tag and a fusion partner like BRIL, and a C-terminal His-tag.[17]

  • Transfect the expression host (e.g., Sf9 insect cells or HEK293 cells) and grow for 48-72 hours.

  • Harvest the cells by centrifugation and store the cell pellets at -80°C.

• Membrane Preparation:

  • Thaw the cell pellets and resuspend in a lysis buffer (e.g., 50 mM HEPES, pH 7.5, 1 mM EDTA, protease inhibitors).

  • Lyse the cells by sonication or dounce homogenization.

  • Centrifuge at low speed to remove nuclei and cell debris.

  • Collect the supernatant and centrifuge at high speed (e.g., 100,000 x g) to pellet the cell membranes.

• Solubilization:

  • Resuspend the membranes in a solubilization buffer containing a mild detergent (e.g., 1% n-dodecyl-β-D-maltoside (DDM) and 0.2% cholesteryl hemisuccinate (CHS)) and the ligand DPI-287 (e.g., 20 µM).[17]

  • Stir gently at 4°C for 1-2 hours.

  • Centrifuge at high speed to remove insoluble material.

• Purification:

  • Apply the supernatant to an affinity column (e.g., anti-FLAG M2 affinity resin).

  • Wash the column extensively with a buffer containing a lower concentration of detergent (e.g., 0.05% DDM, 0.01% CHS) and DPI-287.

  • Elute the protein by competitive elution (e.g., with FLAG peptide).

  • Further purify the protein using size-exclusion chromatography (SEC) to isolate the monodisperse peak corresponding to the DOR-DPI-287 complex. The SEC buffer should contain a suitable detergent and DPI-287.

Protocol 2: Lipidic Cubic Phase (LCP) Crystallization

• LCP Preparation:

  • Use a specialized LCP mixing syringe system.

  • Load one syringe with the purified and concentrated DOR-DPI-287 complex (typically 10-50 mg/mL).

  • Load the other syringe with a lipid, such as monoolein.[19]

  • Couple the syringes and mix the protein and lipid by repeatedly passing them back and forth until a clear, viscous, and homogenous LCP is formed.[20]

• Crystallization Setup:

  • Use a specialized LCP crystallization robot or a manual LCP pipette to dispense nanoliter-sized drops of the protein-laden LCP onto a glass sandwich plate.[19]

  • Overlay the LCP drops with a variety of crystallization screen solutions.

  • Seal the plate and incubate at a constant temperature (e.g., 20°C).

• Crystal Harvesting:

  • Monitor the plates for crystal growth over several days to weeks.

  • Harvest the crystals using micro-loops directly from the LCP.

  • Flash-cool the crystals in liquid nitrogen for X-ray diffraction analysis.

Visualizations

References

• 1. Why G protein-coupled receptors (GPCRs) are difficult to study - Fluidic Sciences Ltd % [fluidic.com]
• 2. GPCR drug discovery: integrating solution NMR data with crystal and cryo-EM structures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Engineering of Challenging G Protein-Coupled Receptors for Structure Determination and Biophysical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Descriptive molecular pharmacology of the δ opioid receptor (DOR): A computational study with structural approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Prediction of Conformation Specific Thermostabilizing Mutations for Class A GPCRs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Stabilization of G protein-coupled receptors by point mutations [frontiersin.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Computational design of thermostabilizing point mutations for G protein-coupled receptors | eLife [elifesciences.org]
• 12. Stabilization of G protein-coupled receptors by point mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Integrating structural and mutagenesis data to elucidate GPCR ligand binding - PMC [pmc.ncbi.nlm.nih.gov]
• 14. How genetic errors in GPCRs affect their function: Possible therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Subunit structure and purification of opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Expression and Purification of Functional Human Mu Opioid Receptor from E.coli - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Molecular Control of δ-Opioid Receptor Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 18. How do mutations thermostabilize G protein-coupled receptors? - PMC [pmc.ncbi.nlm.nih.gov]
• 19. psi.ch [psi.ch]
• 20. Crystallization of G Protein-Coupled Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. GPCR crystallization using lipidic cubic phase technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Crystallizing membrane proteins using lipidic mesophases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Application of protein engineering to enhance crystallizability and improve crystal properties - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis of the Delta-Opioid Receptor Agonists: DPI-287 versus SNC80

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of two selective delta-opioid receptor (DOR) agonists, DPI-287 and SNC80. The information presented herein is intended to assist researchers in making informed decisions for future studies and drug development endeavors. This analysis is based on a compilation of preclinical data, focusing on receptor binding, in vitro functional activity, and in vivo pharmacological effects.

Executive Summary

DPI-287 and SNC80 are both potent and selective agonists for the delta-opioid receptor, a promising target for the development of novel analgesics with potential antidepressant and anxiolytic properties. While both compounds exhibit efficacy in preclinical models, they display distinct profiles regarding their receptor affinity, functional potency, and, most notably, their propensity to induce adverse effects such as convulsions. DPI-287 has emerged as a compound with a potentially improved safety profile, exhibiting a significantly lower risk of inducing seizures compared to the prototypical DOR agonist, SNC80.

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative data comparing the in vitro and in vivo efficacy of DPI-287 and SNC80.

Table 1: In Vitro Receptor Binding and Functional Activity

Parameter	DPI-287	SNC80	Receptor/Assay System
Binding Affinity (Ki)	0.39 nM[1][2]	0.18 nM - 9.4 nM[3][4]	Delta-Opioid Receptor
Functional Potency (EC50/IC50)	Not explicitly found	~52.8 nM (Calcium Mobilization)[5][6]	HEK293 cells expressing DOR
Not explicitly found	32 nM (GTPγS Binding)[7]	SH-SY5Y cell membranes
Not explicitly found	IC50 of 2.73 nM (Mouse Vas Deferens)[4][8]	Mouse Vas Deferens
β-Arrestin Recruitment	Implied lower efficacy	Potent recruiter	Cellular Assays

Table 2: In Vivo Analgesic and Adverse Effects

Parameter	DPI-287	SNC80	Animal Model/Test
Analgesic Potency (ED50)	Not explicitly found	49-53.6 nmol (intrathecal)[5]	Mouse Tail-Flick Test
Not explicitly found	57 mg/kg (i.p.)[9]	Mouse Tail-Flick Test
Convulsive Effects	Induces fewer convulsions than other DOR agonists[10][11]	Pro-convulsant at higher doses[12][13]	Rodent Models
Not explicitly found	30-60 mg/kg (i.p.) induces seizures in rats[12]	Pilocarpine-induced seizure model in rats

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways activated by DOR agonists and the general workflows for the experimental protocols described in this guide.

Caption: Delta-Opioid Receptor Signaling Pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SNC80, delta opioid receptor agonist (CAS 156727-74-1) | Abcam [abcam.com]
• 4. caymanchem.com [caymanchem.com]
• 5. The δ Opioid Receptor Agonist SNC80 Selectively Activates Heteromeric μ–δ Opioid Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Mu and Delta opioid receptors activate the same G proteins in human neuroblastoma SH-SY5Y cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. SNC 80, a selective, nonpeptidic and systemically active opioid delta agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. (Open Access) SNC 80, a selective, nonpeptidic and systemically active opioid delta agonist. (1995) | Edward J. Bilsky | 210 Citations [scispace.com]
• 10. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. The delta opioid receptor agonist, SNC80, has complex, dose-dependent effects on pilocarpine-induced seizures in Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Delta opioid receptors expressed in forebrain GABAergic neurons are responsible for SNC80-induced seizures - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Delta-Opioid Receptor Agonists DPI-287 and UFP-512 in Preclinical Antidepressant Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two selective delta-opioid receptor (DOR) agonists, DPI-287 and UFP-512, focusing on their pharmacological profiles and efficacy in preclinical models of depression. The information presented is intended to assist researchers in making informed decisions for future studies in the field of antidepressant drug development.

Introduction

The delta-opioid receptor (DOR) has emerged as a promising target for the development of novel antidepressants with potentially faster onset of action and improved side-effect profiles compared to current treatments. Both DPI-287 and UFP-512 are potent and selective DOR agonists that have been investigated for their therapeutic potential. This guide offers a side-by-side comparison of their properties and performance in established antidepressant screening models.

Pharmacological Profile and Binding Affinity

Both DPI-287 and UFP-512 exhibit high affinity and selectivity for the delta-opioid receptor. A summary of their binding characteristics is presented in Table 1.

Compound	Receptor Affinity (Ki)	Selectivity	Agonist Type	Reference
DPI-287	0.39 nM for DOR	High selectivity for DOR over MOR and KOR	Agonist	[1][2]
UFP-512	pKi 10.20 for hDOP	>150-fold for DOP over MOR and KOR	Full Agonist	[3]

Table 1: Comparative Pharmacological Profile of DPI-287 and UFP-512. This table summarizes the binding affinity (Ki or pKi) and selectivity of DPI-287 and UFP-512 for the delta-opioid receptor (DOR) as reported in the literature. hDOP refers to the human delta-opioid receptor. MOR and KOR refer to the mu- and kappa-opioid receptors, respectively.

Performance in Preclinical Antidepressant Models

The antidepressant-like effects of these compounds have been evaluated using standard behavioral paradigms in rodents, primarily the Forced Swim Test (FST) and the Tail Suspension Test (TST).

UFP-512: In Vivo Efficacy

UFP-512 has demonstrated significant antidepressant-like effects in the mouse Forced Swim Test. Acute administration of UFP-512 at a dose of 1 mg/kg resulted in a significant decrease in immobility time, indicative of an antidepressant effect.[3] This effect was not associated with an increase in general locomotor activity, suggesting a specific antidepressant-like action. Furthermore, the antidepressant-like effects of UFP-512 were shown to be mediated by the delta-opioid receptor, as they were blocked by the selective DOR antagonist naltrindole.[3]

Experimental Model	Species	Compound	Dose	Outcome	Reference
Forced Swim Test	Mouse	UFP-512	1 mg/kg (i.p.)	Significant decrease in immobility time	[3]
Tail Suspension Test	Mouse	UFP-512	-	Reduced depressive-like behaviors	[4][5]

Table 2: Summary of UFP-512 Performance in Antidepressant Models. This table presents the available quantitative data for UFP-512 in the Forced Swim Test and Tail Suspension Test. (i.p. = intraperitoneal).

DPI-287: In Vivo Efficacy

Signaling Pathways

The activation of delta-opioid receptors by agonists initiates a cascade of intracellular signaling events that are believed to underlie their antidepressant effects.

UFP-512 Signaling Pathway

UFP-512 has been shown to modulate several key signaling pathways upon binding to the DOR. It induces the phosphorylation of the DOR at Serine 363.[3] Notably, it causes low desensitization of the cAMP pathway, which may contribute to its sustained effects.[3] Downstream, UFP-512 has been demonstrated to activate the Extracellular signal-regulated kinase 1/2 (ERK1/2), Phosphoinositide 3-kinase (PI3K)/Akt, and the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme oxygenase-1 (HO-1) pathways.[3][4][5][6] These pathways are implicated in neuroprotection, cellular survival, and synaptic plasticity, all of which are relevant to the pathophysiology and treatment of depression.

Caption: Signaling pathway of UFP-512.

DPI-287 Signaling Pathway

Detailed studies elucidating the specific downstream signaling pathways activated by DPI-287 that contribute to its potential antidepressant effects are not as extensively documented in the available literature as those for UFP-512. As a DOR agonist, it is presumed to activate G-protein coupled signaling cascades typical for this receptor class, leading to the modulation of adenylyl cyclase and ion channels. However, further research is required to delineate the specific signaling signature of DPI-287 in neurons and its relevance to antidepressant-like actions.

Caption: Presumed signaling pathway of DPI-287.

Experimental Protocols

Detailed methodologies for the key behavioral assays are provided below to facilitate experimental replication and comparison.

Forced Swim Test (FST)

The Forced Swim Test is a widely used rodent behavioral test for assessing antidepressant efficacy.

Apparatus:

• A transparent cylindrical tank (e.g., 25 cm height, 10 cm diameter).

• The tank is filled with water (23-25°C) to a depth of approximately 15 cm, preventing the mouse from touching the bottom or escaping.

Procedure:

• Mice are individually placed into the water-filled cylinder.

• The test duration is typically 6 minutes.

• Behavior is recorded, often by a video camera, for later analysis.

• The primary measure is the duration of immobility, defined as the time the mouse spends floating passively with only minor movements necessary to keep its head above water.

• A reduction in immobility time following drug administration is indicative of an antidepressant-like effect.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. In vitro and in vivo pharmacological profile of UFP-512, a novel selective delta-opioid receptor agonist; correlations between desensitization and tolerance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Treatment With the Delta Opioid Agonist UFP-512 Alleviates Chronic Inflammatory and Neuropathic Pain: Mechanisms Implicated - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Treatment With the Delta Opioid Agonist UFP-512 Alleviates Chronic Inflammatory and Neuropathic Pain: Mechanisms Implicated [frontiersin.org]
• 6. Delta opioid receptor agonists activate PI3K-mTORC1 signaling in parvalbumin-positive interneurons in mouse infralimbic prefrontal cortex to exert acute antidepressant-lie effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating DPI-287 Binding Specificity with the Selective Antagonist Naltrindole: A Comparative Guide

For researchers, scientists, and drug development professionals, establishing the specific molecular target of a novel compound is a critical step in its pharmacological characterization. This guide provides a comparative framework for validating the binding specificity of the delta-opioid receptor (DOR) agonist, DPI-287, using the well-established and highly selective DOR antagonist, naltrindole.

This document outlines the principles of competitive binding assays and functional antagonism to confirm that the effects of DPI-287 are mediated through the delta-opioid receptor. Detailed experimental protocols and comparative data are provided to support researchers in designing and interpreting their own validation studies.

Principles of Validation: Competitive Antagonism

The core principle behind validating the binding specificity of an agonist like DPI-287 is demonstrating that its interaction with its target receptor can be competitively blocked by a selective antagonist. Naltrindole is an ideal tool for this purpose due to its high affinity and selectivity for the delta-opioid receptor over other opioid receptor subtypes, namely the mu (MOR) and kappa (KOR) receptors.[1]

By introducing naltrindole into an assay system, it will occupy the binding site of the delta-opioid receptor. If DPI-287 is truly a DOR agonist, the presence of naltrindole will prevent or reduce its ability to bind to the receptor and elicit a functional response. This competitive interaction can be quantified in both direct binding assays and functional assays.

Comparative Binding Affinities

The selectivity of both DPI-287 and naltrindole is paramount for their use in these validation studies. The following table summarizes their binding affinities (Ki) for the three main opioid receptor subtypes. Lower Ki values indicate a higher binding affinity.

Compound	Receptor Subtype	Binding Affinity (Ki)	Selectivity (Fold)
DPI-287	Delta (DOR)	0.39 nM	-
Mu (MOR)	>1000 nM (estimated)	>2500 vs. DOR
Kappa (KOR)	>1000 nM (estimated)	>2500 vs. DOR
Naltrindole	Delta (DOR)	~0.25 nM	-
Mu (MOR)	~50 nM	~200 vs. DOR
Kappa (KOR)	~316 nM	~1264 vs. DOR

Note: Ki values can vary slightly between different experimental conditions and tissue preparations. The selectivity of DPI-287 for DOR over MOR and KOR is supported by docking score data and qualitative descriptions in the literature.[2][3] Naltrindole's pIC50 and pKB values have been converted to approximate Ki values for comparative purposes.[1]

Experimental Validation Protocols

Two primary types of in vitro assays are recommended to validate the binding specificity of DPI-287 using naltrindole:

• Radioligand Competition Binding Assay: This assay directly measures the ability of DPI-287 to bind to the delta-opioid receptor and how this binding is displaced by naltrindole.

• [³⁵S]GTPγS Functional Assay: This assay measures the functional consequence of receptor activation—G-protein coupling. It can be used to show that the agonist activity of DPI-287 is blocked by naltrindole.

Radioligand Competition Binding Assay Protocol

This protocol is a standard method to determine the binding affinity of an unlabeled compound (DPI-287) by measuring its ability to compete with a radiolabeled ligand for binding to the target receptor. To show antagonism, a fixed concentration of naltrindole is used to shift the competition curve of DPI-287.

Materials:

• Receptor Source: Cell membranes prepared from cell lines stably expressing the human delta-opioid receptor (e.g., HEK293 or CHO cells).

• Radioligand: A selective DOR radioligand, such as [³H]-naltrindole or another suitable DOR-selective radioligand.

• Unlabeled Ligands: DPI-287 and naltrindole.

• Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass fiber filters (e.g., Whatman GF/C).

• 96-well plates.

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing DOR in ice-cold lysis buffer and centrifuge to pellet the membranes. Wash the pellet and resuspend in binding buffer. Determine the protein concentration using a standard assay (e.g., BCA assay).

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: Receptor membranes + radioligand + binding buffer.

  • Non-specific Binding: Receptor membranes + radioligand + a high concentration of unlabeled naltrindole (e.g., 10 µM) to saturate all specific binding sites.

  • DPI-287 Competition: Receptor membranes + radioligand + increasing concentrations of DPI-287.

  • Naltrindole Antagonism: Receptor membranes + radioligand + a fixed concentration of naltrindole (e.g., 10 nM, which is approximately 40x its Ki) + increasing concentrations of DPI-287.

• Incubation: Add the receptor membranes (typically 20-50 µg of protein per well), followed by the unlabeled ligands and finally the radioligand. Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log concentration of DPI-287.

  • Fit the data using a non-linear regression model to determine the IC50 value (the concentration of DPI-287 that inhibits 50% of the specific radioligand binding).

  • In the presence of naltrindole, the competition curve for DPI-287 should shift to the right, indicating that a higher concentration of DPI-287 is required to displace the radioligand.

[³⁵S]GTPγS Functional Assay Protocol

This assay measures the activation of G-proteins coupled to the DOR upon agonist binding. An agonist will stimulate the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS. A competitive antagonist will block this stimulation.

Materials:

• Receptor Source: Cell membranes expressing DOR.

• [³⁵S]GTPγS (non-hydrolyzable GTP analog).

• GDP (Guanosine Diphosphate).

• Agonist: DPI-287.

• Antagonist: Naltrindole.

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Other materials: As listed for the radioligand binding assay.

Procedure:

• Membrane Preparation: Prepare DOR-expressing cell membranes as described above.

• Assay Setup: In a 96-well plate, add the following in order:

  • Receptor membranes (10-20 µg protein per well).

  • GDP (to a final concentration of 10-30 µM).

  • Naltrindole (for antagonist curves) or buffer.

  • DPI-287 at various concentrations (for agonist dose-response) or a fixed concentration (e.g., its EC80) for antagonist inhibition curves.

• Pre-incubation: Incubate the plate for 15-20 minutes at 30°C.

• Initiation of Reaction: Add [³⁵S]GTPγS (to a final concentration of 0.05-0.1 nM) to all wells to start the reaction.

• Incubation: Incubate for 60 minutes at 30°C with gentle agitation.

• Termination and Filtration: Stop the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold wash buffer.

• Counting: Dry the filters and measure the bound radioactivity using a scintillation counter.

• Data Analysis:

  • Determine the agonist (DPI-287) stimulated [³⁵S]GTPγS binding by subtracting the basal binding (no agonist) from the total binding in the presence of the agonist.

  • Plot the stimulated binding against the log concentration of DPI-287 to generate a dose-response curve and determine the EC50 (potency) and Emax (efficacy).

  • To demonstrate antagonism, pre-incubate with a fixed concentration of naltrindole. This should cause a rightward shift in the DPI-287 dose-response curve, indicating competitive antagonism. The degree of the shift can be used to calculate the KB (dissociation constant) of naltrindole.

Visualizing the Validation Workflow and Signaling

The following diagrams illustrate the logical flow of the validation experiments and the underlying signaling pathway.

Caption: Workflow for validating DPI-287's binding specificity.

Caption: Signaling pathway of DPI-287 and its blockade by naltrindole.

By following these comparative guidelines and experimental protocols, researchers can confidently validate the binding specificity of DPI-287, ensuring that its observed pharmacological effects are indeed mediated by the delta-opioid receptor. This rigorous validation is an essential component of preclinical drug development.

References

• 1. The selectivity of the opioid antagonist, naltrindole, for delta-opioid receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Cross-Reactivity of DPI-287 with Mu and Kappa Opioid Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding affinity and functional activity of the delta-opioid receptor (DOR) agonist DPI-287 at the mu-opioid receptor (MOR) and kappa-opioid receptor (KOR). The data presented is intended to aid researchers in evaluating the selectivity profile of this compound and its potential for off-target effects. The information is supported by experimental data from published studies and includes detailed methodologies for key assays.

Quantitative Data Summary

The following table summarizes the binding affinities (Ki) and functional activities (EC50) of DPI-287 and selected comparator compounds at the mu (μ), delta (δ), and kappa (κ) opioid receptors.

Compound	Receptor	Binding Affinity (Ki, nM)	Functional Activity (EC50, nM)	Compound Classification
DPI-287	δ (DOR)	0.39 ± 0.12 [1]	0.060 [1]	Selective DOR Agonist
μ (MOR)	3.17 ± 0.27 [1]	Data not available
κ (KOR)	Data not available	Data not available
DAMGO	μ (MOR)	1.18	~222 ([³⁵S]GTPγS binding)	Selective MOR Agonist
δ (DOR)	1,430	>10,000
κ (KOR)	213	>10,000
SNC80	δ (DOR)	~0.625	9.2 (Adenylyl cyclase inhibition)[2]	Selective DOR Agonist
μ (MOR)	~5500[2]	>10,000
κ (KOR)	Data not available	Data not available
U-50,488	κ (KOR)	~12	Data not available	Selective KOR Agonist
μ (MOR)	>500	Data not available
δ (DOR)	>500	Data not available

Note: "Data not available" indicates that specific quantitative values were not found in the searched literature. The selectivity of DPI-287 for the delta-opioid receptor over the mu-opioid receptor is approximately 10-fold.[1][3] While specific binding affinity for the kappa-opioid receptor is not available, studies indicate that DPI-287 has weaker docking scores at both MOR and KOR compared to DOR.[3][4]

Experimental Protocols

The following are generalized protocols for the key experiments cited in this guide. Specific parameters may vary between individual studies.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound by measuring its ability to compete with a known radiolabeled ligand for binding to the receptor.

Materials:

• Cell membranes expressing the opioid receptor of interest (e.g., from CHO or HEK293 cells).

• Radiolabeled ligand (e.g., [³H]DAMGO for MOR, [³H]DPDPE for DOR, [³H]U-69,593 for KOR).

• Unlabeled test compound (DPI-287 or comparator).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubation: Cell membranes are incubated with a fixed concentration of the radiolabeled ligand and varying concentrations of the unlabeled test compound.

• Equilibration: The mixture is incubated to allow the binding to reach equilibrium.

• Filtration: The mixture is rapidly filtered through glass fiber filters to separate the bound from the unbound radioligand.

• Washing: The filters are washed with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data is analyzed to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Functional Assays: GTPγS Binding and cAMP Inhibition

These assays measure the functional activity of a compound by quantifying its ability to activate the G-protein signaling cascade downstream of the opioid receptor.

1. [³⁵S]GTPγS Binding Assay:

This assay directly measures the activation of G-proteins upon agonist binding to the receptor.

Materials:

• Cell membranes expressing the opioid receptor of interest.

• [³⁵S]GTPγS (a non-hydrolyzable analog of GTP).

• GDP (Guanosine diphosphate).

• Test compound.

• Assay buffer.

Procedure:

• Incubation: Cell membranes are incubated with the test compound, GDP, and [³⁵S]GTPγS.

• Reaction: Agonist binding to the receptor promotes the exchange of GDP for [³⁵S]GTPγS on the Gα subunit of the G-protein.

• Termination and Filtration: The reaction is terminated, and the mixture is filtered to separate bound from unbound [³⁵S]GTPγS.

• Quantification: The amount of bound [³⁵S]GTPγS is measured by scintillation counting.

• Data Analysis: The data is used to generate a dose-response curve and determine the EC50 (the concentration of the agonist that produces 50% of the maximal response) and Emax (the maximal response).

2. cAMP Inhibition Assay:

This assay measures the inhibition of adenylyl cyclase, an enzyme that produces cyclic AMP (cAMP), following the activation of Gi/o-coupled opioid receptors.

Materials:

• Whole cells expressing the opioid receptor of interest.

• Forskolin (an activator of adenylyl cyclase).

• Test compound.

• cAMP detection kit (e.g., HTRF, ELISA).

Procedure:

• Cell Treatment: Cells are pre-treated with the test compound.

• Stimulation: Cells are stimulated with forskolin to increase intracellular cAMP levels.

• Lysis and Detection: The cells are lysed, and the intracellular cAMP concentration is measured using a detection kit.

• Data Analysis: The ability of the test compound to inhibit the forskolin-stimulated cAMP production is quantified to determine its EC50 and Emax.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: G-protein coupled receptor signaling pathway for opioid receptors.

Caption: Experimental workflow for a radioligand binding assay.

References

• 1. Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. experts.arizona.edu [experts.arizona.edu]
• 3. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Validating the Functional Activity of DPI-287: A Comparative Guide Using GTPγS Binding Assay

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the functional activity of DPI-287, a selective delta-opioid receptor (DOR) agonist, with other relevant DOR agonists. The primary method for this comparison is the Guanine Nucleotide Triphosphate (GTP)γS binding assay, a widely accepted method for determining the potency and efficacy of G protein-coupled receptor (GPCR) ligands. This document includes a summary of quantitative data, detailed experimental protocols, and visualizations of the signaling pathway and experimental workflow to aid in the understanding and replication of these findings.

Introduction to DPI-287 and the GTPγS Binding Assay

DPI-287 is an experimental non-peptidic agonist that demonstrates high selectivity for the delta-opioid receptor (DOR) over the mu-opioid receptor (MOR) and kappa-opioid receptor (KOR).[1][2] The delta-opioid receptor is a promising therapeutic target for the treatment of pain and other neurological disorders, and selective agonists like DPI-287 are of significant interest due to their potential for reduced side effects compared to traditional opioid analgesics.[1][2]

Validating the functional activity of a compound like DPI-287 is a critical step in the drug discovery process. The GTPγS binding assay is a functional assay that directly measures the activation of G proteins upon agonist binding to a GPCR.[3][4][5] In this assay, a non-hydrolyzable GTP analog, [³⁵S]GTPγS, is used to quantify the extent of G protein activation. The binding of an agonist to the receptor promotes the exchange of GDP for GTP on the Gα subunit of the heterotrimeric G protein. The use of [³⁵S]GTPγS allows for the accumulation of a stable, radioactive signal that is proportional to the level of receptor activation. This assay allows for the determination of key pharmacological parameters such as the half-maximal effective concentration (EC50) and the maximum efficacy (Emax) of an agonist.[3][4]

Comparative Analysis of DOR Agonist Functional Activity

The following table summarizes the functional activity of DPI-287 in comparison to other well-characterized delta-opioid receptor agonists, as determined by the [³⁵S]GTPγS binding assay. It is important to note that the direct comparison of absolute values between different studies should be approached with caution due to potential variations in experimental conditions. The data presented here is compiled from multiple sources to provide a comprehensive overview.

Compound	Receptor Target	EC50 (nM)	Emax (% of Basal)	Reference System
DPI-287	Delta-Opioid Receptor	Data Not Available	Data Not Available	N/A
SNC80	Delta-Opioid Receptor	32	57% (relative to DAMGO)	Human Neuroblastoma SH-SY5Y cells
DPDPE	Delta-Opioid Receptor	490	131.4%	Rat Brain Slices (Caudate Putamen)
(+)BW373U86	Delta-Opioid Receptor	1.1	187.8%	Rat Brain Slices (Caudate Putamen)

Disclaimer: The EC50 and Emax values presented in this table are compiled from different studies. Direct comparison should be made with caution as experimental conditions such as tissue source, radioligand concentration, and incubation times can influence the results.

Experimental Protocol: [³⁵S]GTPγS Binding Assay

This section provides a detailed methodology for a typical [³⁵S]GTPγS binding assay to assess the functional activity of DOR agonists.

1. Membrane Preparation:

• Source: Membranes are prepared from cells or tissues endogenously or recombinantly expressing the delta-opioid receptor (e.g., CHO-hDOR cells, rat brain tissue).

• Homogenization: The tissue or cells are homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a Polytron homogenizer.

• Centrifugation: The homogenate is centrifuged at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris. The resulting supernatant is then centrifuged at high speed (e.g., 48,000 x g) to pellet the membranes.

• Washing: The membrane pellet is washed and resuspended in fresh buffer.

• Protein Quantification: The protein concentration of the membrane preparation is determined using a standard method such as the Bradford assay.

• Storage: Membranes are aliquoted and stored at -80°C until use.

2. Assay Procedure:

• Assay Buffer: A typical assay buffer consists of 50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, and 100 mM NaCl, at pH 7.4.

• Reaction Mixture: In a 96-well plate, the following components are added in order:

  • Assay buffer

  • GDP (final concentration of 10 µM) to ensure G proteins are in an inactive state.

  • Varying concentrations of the test agonist (e.g., DPI-287) or a reference agonist (e.g., SNC80).

  • Membrane preparation (typically 10-20 µg of protein per well).

• Initiation of Reaction: The binding reaction is initiated by the addition of [³⁵S]GTPγS (final concentration of 0.05-0.1 nM).

• Incubation: The plate is incubated at 30°C for 60 minutes with gentle agitation.

• Termination: The reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. This separates the membrane-bound [³⁵S]GTPγS from the unbound radioligand.

• Washing: The filters are washed multiple times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove non-specific binding.

• Detection: The radioactivity retained on the filters is quantified by liquid scintillation counting.

3. Data Analysis:

• Non-specific Binding: Non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS (e.g., 10 µM) and is subtracted from all other measurements.

• Data Normalization: The specific binding data is often normalized as a percentage of the basal (unstimulated) binding or as a percentage of the maximal stimulation achieved by a standard full agonist.

• Curve Fitting: The concentration-response data is analyzed using a non-linear regression model (e.g., sigmoidal dose-response) to determine the EC50 and Emax values for each agonist.

Visualizing the Process

To better illustrate the underlying mechanisms and experimental steps, the following diagrams have been created using the DOT language.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

A Comparative In Vitro Analysis of DPI-287 and Other Delta-Opioid Receptor Agonists: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the in vitro performance of DPI-287, a selective delta-opioid receptor (DOR) agonist, with other notable alternatives, SNC80 and BW373U86. This analysis is supported by experimental data from key signaling pathway assays to aid in the evaluation and selection of appropriate research tools.

DPI-287 is an experimental opioid agonist that exhibits high selectivity for the delta-opioid receptor (DOR) over mu-opioid (MOR) and kappa-opioid (KOR) receptors.[1][2][3] This selectivity, coupled with a reduced convulsive risk compared to other members of its class, makes the DOR an attractive target for therapeutic development, particularly in the areas of chronic pain and depression.[1][3] This guide delves into the in vitro signaling pathways mediated by DPI-287 and provides a comparative analysis with the well-established DOR agonists, SNC80 and BW373U86.

Performance Comparison at the Delta-Opioid Receptor

The following tables summarize the quantitative data from key in vitro functional assays, providing a direct comparison of DPI-287, SNC80, and BW373U86. These assays elucidate the potency and efficacy of these compounds in activating the primary signaling cascades downstream of DOR activation: G-protein signaling (measured by GTPγS binding and cAMP inhibition) and β-arrestin recruitment.

Compound	Receptor Binding Affinity (Ki, nM)
DPI-287	Data not available in a directly comparable format
SNC80	9.4[4]
BW373U86	~1.8

Compound	G-Protein Activation ([³⁵S]GTPγS Binding) EC₅₀ (nM)	G-Protein Activation ([³⁵S]GTPγS Binding) Eₘₐₓ (% of standard)
DPI-287	Data not available	Data not available
SNC80	32[5]	57% of DAMGO[5]
BW373U86	More potent than DPDPE[6]	More efficacious than DPDPE[6]

Compound	cAMP Inhibition IC₅₀/EC₅₀ (nM)
DPI-287	Data not available
SNC80	9.2[7]
BW373U86	5 times lower than DSLET

Compound	β-Arrestin Recruitment EC₅₀ (nM)	β-Arrestin Recruitment Eₘₐₓ (% of baseline)
DPI-287	Data not available	Data not available
SNC80	Data suggests potent and efficacious recruitment[2]	Data suggests potent and efficacious recruitment[2]
BW373U86	Data suggests strong recruitment[2]	Data suggests strong recruitment[2]

Note: The data presented is compiled from various sources and may not be directly comparable due to differing experimental conditions. A head-to-head study of all three compounds is needed for a definitive comparison.

Signaling Pathways and Experimental Workflows

The activation of the delta-opioid receptor by an agonist like DPI-287 initiates a cascade of intracellular events. The canonical pathway involves the activation of inhibitory G-proteins (Gi/o), leading to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP) levels. An alternative pathway involves the recruitment of β-arrestin proteins, which can lead to receptor desensitization and internalization, as well as initiate G-protein-independent signaling.

Figure 1: DPI-287 mediated signaling pathways at the delta-opioid receptor.

To quantify the activity of DPI-287 and its alternatives on these pathways, specific in vitro assays are employed. The general workflows for these assays are depicted below.

Figure 2: General experimental workflows for key in vitro signaling assays.

Detailed Experimental Protocols

[³⁵S]GTPγS Binding Assay

This assay directly measures the activation of G-proteins by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS.

Materials:

• Cell membranes expressing the delta-opioid receptor.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA.

• GDP (10 µM final concentration).

• [³⁵S]GTPγS (0.05-0.1 nM final concentration).

• Test compounds (DPI-287, SNC80, BW373U86) at various concentrations.

• Non-specific binding control: Unlabeled GTPγS (10 µM final concentration).

• Glass fiber filter mats.

• Scintillation fluid.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add assay buffer, GDP, and the test compound or vehicle.

• Add the cell membrane preparation to each well.

• To determine non-specific binding, add unlabeled GTPγS to a subset of wells.

• Initiate the reaction by adding [³⁵S]GTPγS to all wells.

• Incubate the plate at 30°C for 60 minutes.

• Terminate the reaction by rapid filtration through glass fiber filter mats using a cell harvester.

• Wash the filters with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Dry the filter mats and add scintillation fluid.

• Quantify radioactivity using a scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot specific binding against the logarithm of the agonist concentration to determine EC₅₀ and Eₘₐₓ values.

cAMP Inhibition Assay (HTRF-based)

This assay measures the inhibition of adenylyl cyclase activity, a downstream effector of the Gi/o protein.

Materials:

• HEK293 or CHO cells stably expressing the delta-opioid receptor.

• Assay Buffer: HBSS with 20 mM HEPES, pH 7.4.

• Forskolin (to stimulate adenylyl cyclase).

• Test compounds (DPI-287, SNC80, BW373U86) at various concentrations.

• HTRF cAMP assay kit (e.g., from Cisbio).

Procedure:

• Seed cells in a 384-well plate and incubate overnight.

• Prepare serial dilutions of the test compounds.

• Add the test compounds to the cells and pre-incubate for 15-30 minutes at 37°C.

• Add a fixed concentration of forskolin to all wells (except the negative control) to stimulate cAMP production.

• Incubate for 30 minutes at 37°C.

• Lyse the cells and add the HTRF reagents (cAMP-d2 and anti-cAMP-cryptate) according to the manufacturer's protocol.

• Incubate for 60 minutes at room temperature.

• Read the plate on an HTRF-compatible reader at the appropriate wavelengths (e.g., 665 nm and 620 nm).

• Calculate the HTRF ratio and determine the percent inhibition of the forskolin response.

• Plot the percent inhibition against the logarithm of the agonist concentration to determine IC₅₀/EC₅₀ values.

β-Arrestin Recruitment Assay (PathHunter® Assay)

This assay monitors the recruitment of β-arrestin to the activated receptor using an enzyme fragment complementation technology.

Materials:

• PathHunter® cell line co-expressing the delta-opioid receptor fused to a ProLink™ tag and β-arrestin fused to an Enzyme Acceptor (EA).

• Assay Buffer: As recommended by the manufacturer.

• Test compounds (DPI-287, SNC80, BW373U86) at various concentrations.

• PathHunter® detection reagents.

Procedure:

• Plate the PathHunter® cells in a 384-well white, clear-bottom plate and incubate overnight.

• Prepare serial dilutions of the test compounds.

• Add the test compounds to the cells.

• Incubate for 90 minutes at 37°C.

• Prepare and add the PathHunter® detection reagent mixture according to the manufacturer's protocol.

• Incubate for 60 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Plot the luminescence signal against the logarithm of the agonist concentration to determine EC₅₀ and Eₘₐₓ values.

References

• 1. Probing the Activation Mechanisms of Agonist DPI-287 to Delta-Opioid Receptor and Novel Agonists Using Ensemble-Based Virtual Screening with Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of a Novel Delta Opioid Receptor Agonist Chemotype with Potential Negative Allosteric Modulator Capabilities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Mu and Delta opioid receptors activate the same G proteins in human neuroblastoma SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of Peptidic and Nonpeptidic δ-Opioid Agonists on Guanosine 5′-O-(3-[35S]thio)triphosphate ([35S]GTPγS) Binding in Brain Slices from Sprague-Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of DPI-287: A Guide for Laboratory Professionals

The responsible disposal of chemical reagents is a critical component of laboratory safety and environmental stewardship. This document provides essential guidance on the proper disposal procedures for DPI-287, a selective δ-opioid receptor agonist used in research. Adherence to these protocols is imperative to ensure the safety of laboratory personnel and to maintain compliance with institutional and regulatory standards.

Hazard Identification and Waste Classification

Prior to handling, it is crucial to recognize the potential hazards associated with DPI-287. As an opioid agonist, it should be treated as a potent, biologically active compound. All chemical waste, including pure DPI-287, solutions containing it, and contaminated materials, must be classified as hazardous chemical waste.

Key Principles for Handling DPI-287 Waste:

• Avoid Drain Disposal: Under no circumstances should DPI-287 or its solutions be disposed of down the sink.[1][2] This can contaminate water supplies and is a violation of environmental regulations.

• No Evaporation: Do not allow solvents containing DPI-287 to evaporate in a fume hood as a method of disposal.[1][2][3] This can release potentially harmful vapors into the environment.

• Segregate Waste: Keep DPI-287 waste separate from other waste streams, such as biological or radioactive waste, unless explicitly instructed otherwise by your institution's Environmental Health and Safety (EHS) department.[1][2][4]

Step-by-Step Disposal Protocol for DPI-287

The following steps outline the standard procedure for the safe disposal of DPI-287 from a research laboratory setting.

Step 1: Waste Collection and Segregation

• Aqueous and Solvent-Based Waste: Collect all liquid waste containing DPI-287 in a dedicated, leak-proof container.[1][5] Use separate containers for aqueous solutions and organic solvents.[6] Ensure the container material is compatible with the solvent used. For instance, use glass bottles for most organic solvents and high-density polyethylene for aqueous solutions.[2]

• Solid Waste: Dispose of chemically contaminated solid waste, such as gloves, pipette tips, and absorbent paper, in a designated hazardous waste container.[7][8] This is often a pail lined with a clear plastic bag.[7]

• Sharps: Any chemically contaminated sharps, such as needles or razor blades, must be placed in a designated, puncture-resistant sharps container labeled for chemical waste.[7][8]

Step 2: Container Management and Labeling

• Proper Containers: Use containers that are in good condition, with no cracks or leaks, and have a secure, tight-fitting lid.[5] Keep containers closed except when adding waste.[1][5]

• Labeling: Immediately affix a hazardous waste label to the container as soon as the first drop of waste is added.[3][9] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name(s) of the contents (e.g., "DPI-287 in Dimethyl Sulfoxide"). Avoid abbreviations or chemical formulas.[5]

  • The approximate concentrations and volumes of the components.

  • The date accumulation began.

  • The name of the principal investigator and the laboratory location.

Step 3: Storage of Hazardous Waste

• Satellite Accumulation Area (SAA): Store waste containers in a designated SAA within the laboratory, at or near the point of generation.[7][9]

• Secondary Containment: All liquid hazardous waste containers must be stored in secondary containment, such as a plastic tub or tray, to contain any potential leaks or spills.[1][3][5]

• Segregation of Incompatibles: Store DPI-287 waste away from incompatible materials. For example, keep acidic waste separate from basic waste and oxidizing agents away from flammable solvents.[1][5][8]

Step 4: Disposal of Empty Containers

• Acute Hazardous Waste Consideration: While a specific P-list designation for DPI-287 is not available, it is prudent to handle it with the care afforded to acutely hazardous waste. Containers that held pure DPI-287 should be triple-rinsed with a suitable solvent.[3][5][6]

• Rinsate Collection: The rinsate from the triple-rinse procedure must be collected and disposed of as hazardous waste.[3][5][6]

• Final Container Disposal: After triple-rinsing, deface the original label and dispose of the container according to your institution's guidelines, which may allow for disposal as regular trash.[3][5]

Step 5: Arranging for Waste Pickup

• Contact EHS: Once a waste container is full or is no longer being used, contact your institution's EHS department to schedule a waste pickup.[1][5] Do not allow waste to accumulate in the laboratory for extended periods.

Quantitative Data for Hazardous Waste Management

The following table provides general quantitative parameters relevant to the management of laboratory chemical waste.

Parameter	Guideline	Rationale
Container Headspace	Leave at least 10% of the container volume as empty headspace.	To allow for vapor expansion and prevent spills.
pH of Aqueous Waste for Sewer Disposal	Not Applicable for DPI-287	Opioid compounds should not be sewer disposed regardless of pH.
Satellite Accumulation Area (SAA) Volume Limit	Typically ≤ 55 gallons total hazardous waste, with no more than 1 quart of any acutely hazardous waste.	Regulatory limit for temporary storage in the laboratory.
Empty Container Residue Limit	≤ 3% by weight of the total capacity of the container.	Defines a container as "empty" under RCRA regulations.[6]
Triple Rinse Volume	Each rinse should be approximately 5-10% of the container's volume.	To ensure thorough cleaning of the container.[3]

Experimental Protocol: Triple-Rinsing of Acutely Hazardous Waste Containers

This protocol is recommended for the decontamination of empty containers that held pure DPI-287.

Materials:

• Empty DPI-287 container.

• Appropriate solvent (e.g., ethanol, methanol, or the solvent the DPI-287 was dissolved in).

• Designated hazardous waste container for the rinsate.

• Personal Protective Equipment (PPE): safety goggles, lab coat, and appropriate chemical-resistant gloves.

Procedure:

• Ensure all PPE is correctly worn.

• Pour a small amount of the selected solvent into the empty DPI-287 container, equivalent to about 5-10% of the container's volume.

• Securely close the container and swirl it to rinse all interior surfaces thoroughly.

• Carefully pour the solvent rinsate into the designated hazardous waste collection container.

• Repeat the rinsing process two more times, collecting the rinsate in the same hazardous waste container.

• Allow the empty container to air dry in a fume hood.

• Deface or remove the original label from the now triple-rinsed container.

• Dispose of the decontaminated container as instructed by your institution's EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of DPI-287 waste.

Caption: Workflow for the safe disposal of DPI-287 waste in a laboratory setting.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of DPI-287, protecting themselves, their colleagues, and the environment. Always consult your institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. youtube.com [youtube.com]
• 3. vumc.org [vumc.org]
• 4. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. H&S Section 6: Hazardous Materials Recycling & Disposal | College of Chemistry [chemistry.berkeley.edu]
• 9. Chemical and Hazardous Waste | Harvard Environmental Health and Safety [ehs.harvard.edu]

Personal protective equipment for handling DPI-287

Disclaimer: A specific Safety Data Sheet (SDS) for the experimental delta-opioid receptor agonist DPI-287 is not publicly available. This guide is based on best practices for handling potent synthetic opioids and other highly potent pharmaceutical compounds in a research setting. Researchers must conduct a risk assessment for their specific experimental procedures and adhere to all institutional and regulatory guidelines.

DPI-287 is a potent experimental opioid agonist, and appropriate safety precautions are imperative to minimize exposure and ensure a safe laboratory environment. The following provides essential guidance on personal protective equipment, operational procedures, and disposal.

Personal Protective Equipment (PPE)

A risk assessment considering the quantity, physical form (solid or solution), and experimental procedure should determine the necessary level of PPE. For potent compounds like DPI-287, a containment strategy is crucial.

Activity	Recommended PPE	Rationale
Weighing and Dispensing (as a powder)	- Full-face powered air-purifying respirator (PAPR) or a properly fitted N95/P100 respirator within a certified chemical fume hood or ventilated balance enclosure. - Disposable solid-front lab coat with tight-fitting cuffs. - Double-gloving with chemical-resistant gloves (e.g., nitrile). - Disposable sleeves. - Safety glasses or goggles (if not using a full-face respirator).	High risk of aerosolization and inhalation of the potent powder. Full respiratory protection and multiple layers of barrier protection are essential to prevent skin and respiratory exposure.
Solution Preparation and Handling	- Certified chemical fume hood. - Standard lab coat. - Safety glasses with side shields or chemical splash goggles. - Single pair of chemical-resistant gloves (e.g., nitrile).	Reduced risk of aerosolization compared to handling powders, but there is still a potential for splashes and spills. Working within a fume hood is critical.
In-vivo Dosing and Animal Handling	- Lab coat or disposable gown. - Safety glasses. - Two pairs of nitrile gloves.	To prevent skin contact with the compound and contaminated animal bedding or waste.
General Laboratory Operations	- Lab coat. - Safety glasses. - Nitrile gloves.	Standard laboratory practice to protect against incidental contact.

Operational Plan: Step-by-Step Handling Procedures

A systematic approach is critical to safely handle potent compounds like DPI-287.

Experimental Workflow for Handling DPI-287

Caption: A four-stage workflow for the safe handling of DPI-287.

Signaling Pathway of DPI-287

DPI-287 is an agonist for the delta-opioid receptor (DOR), which is a G-protein coupled receptor (GPCR). Upon binding, it initiates a signaling cascade that ultimately leads to its pharmacological effects, such as analgesia.

DPI-287 Activated Delta-Opioid Receptor Signaling